3-(5-methyl-1H-tetrazol-1-yl)propanoic acid

• CAS: 876716-20-0

Core Science & Biosynthesis

The Tetrazole Scaffold: A Privileged Motif for Diverse Therapeutic Targets

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The tetrazole ring, a unique five-membered heterocycle containing four nitrogen atoms, has emerged as a cornerstone in modern medicinal chemistry. Its remarkable versatility as a bioisosteric replacement for carboxylic acids and cis-amides, coupled with its favorable metabolic stability and ability to engage in a multitude of intermolecular interactions, has propelled the development of numerous clinically successful drugs and promising therapeutic candidates.[1][2][3] This technical guide provides a comprehensive exploration of the key and emerging therapeutic targets for tetrazole-containing compounds. We will delve into the mechanistic underpinnings of their interactions, present detailed experimental workflows for target validation, and offer insights into the rational design of next-generation tetrazole-based therapeutics.

Introduction: The Physicochemical Allure of the Tetrazole Moiety

The tetrazole functional group is a planar, aromatic system with a pKa value similar to that of a carboxylic acid, allowing it to exist in an anionic form at physiological pH.[1][4] This property is fundamental to its role as a carboxylate bioisostere, enabling it to mimic the interactions of endogenous ligands with their biological targets while often improving pharmacokinetic properties such as lipophilicity and metabolic stability.[2][5] The four nitrogen atoms of the tetrazole ring can act as hydrogen bond acceptors, and the ring itself can participate in various non-covalent interactions, including metal chelation and π-π stacking.[6][7] These diverse interaction capabilities make the tetrazole scaffold a powerful tool for modulating the activity of a wide array of biological targets.

Established Therapeutic Targets of Tetrazole Compounds

The clinical and preclinical success of tetrazole-containing molecules spans a broad spectrum of diseases, underscoring the scaffold's ability to interact with diverse protein classes.

G-Protein Coupled Receptors (GPCRs)

GPCRs represent one of the largest and most important families of drug targets. Tetrazole derivatives have proven to be particularly effective modulators of this receptor class.

A prominent example of tetrazoles targeting GPCRs is the class of angiotensin II receptor blockers (ARBs), or "sartans," used in the management of hypertension.[1] The acidic tetrazole moiety in drugs like Losartan and Candesartan mimics the C-terminal carboxylate of the endogenous ligand, angiotensin II, enabling high-affinity binding to the AT1 receptor and blocking its downstream signaling pathways that lead to vasoconstriction.

Enzymes

The ability of tetrazoles to act as mimics of transition states or to chelate metal ions in active sites has led to the development of potent enzyme inhibitors.

Non-steroidal anti-inflammatory drugs (NSAIDs) often target COX enzymes. Tetrazole-containing compounds have been designed as selective COX-2 inhibitors, aiming to reduce the gastrointestinal side effects associated with non-selective NSAIDs.[4][8] The tetrazole ring can interact with key residues in the COX-2 active site, contributing to the compound's inhibitory activity.[8]

Recently, the tetrazole group has been identified as a novel zinc-binding moiety for the inhibition of carbonic anhydrases, a family of metalloenzymes involved in various physiological processes, including pH regulation and fluid balance.[9] X-ray crystallography studies have confirmed the direct coordination of the tetrazole ring to the catalytic zinc ion in the active site of CAs.[9]

In the realm of type 2 diabetes, tetrazole derivatives have been investigated as inhibitors of DPP-4, an enzyme that inactivates incretin hormones like glucagon-like peptide-1 (GLP-1).[6] By inhibiting DPP-4, these compounds prolong the action of GLP-1, leading to enhanced glucose-dependent insulin secretion.[6]

Other Key Target Classes

The therapeutic reach of tetrazoles extends beyond GPCRs and enzymes.

Tetrazole-containing compounds have been developed as agonists for PPARs, a group of nuclear receptors that play a crucial role in regulating glucose and lipid metabolism.[6] These agents hold promise for the treatment of metabolic disorders like type 2 diabetes and dyslipidemia.[6]

Modulating protein-protein interactions represents a challenging but highly rewarding frontier in drug discovery.[10][11] The tetrazole scaffold has been incorporated into molecules designed to disrupt key PPIs implicated in disease. For instance, tetrazole derivatives have been developed as inhibitors of the MDM2-p53 interaction , a critical target in oncology aimed at restoring the tumor-suppressing function of p53.[7] Another example is the targeting of the Keap1-Nrf2 interaction for the treatment of neuro-inflammatory diseases.[7]

Emerging Therapeutic Targets and Future Directions

The exploration of tetrazole chemistry in drug discovery is an ongoing endeavor, with new potential targets continually being identified.

• Anticancer Targets: Beyond MDM2, tetrazole derivatives are being investigated for their activity against a range of cancer-related targets.[5][12]

• Infectious Disease Targets: The tetrazole moiety is present in several antibacterial and antiviral agents, and research is active in identifying novel targets in pathogens.[2]

• Neurological Targets: The ability of some tetrazole compounds to penetrate the central nervous system opens up possibilities for targeting neurological disorders.[3] Tetrazole-containing molecules have been explored as positive allosteric modulators of the metabotropic glutamate 2 receptor (mGlu2).[12]

Data Presentation: Overview of Tetrazole Drug Targets

Target Class	Specific Target	Therapeutic Area	Example Compound(s)	Mechanism of Action	Reference(s)
GPCRs	Angiotensin II AT1 Receptor	Hypertension	Losartan, Candesartan	Receptor Antagonist	[1]
GPR119	Type 2 Diabetes	Investigational	Receptor Agonist	[6]
Enzymes	Cyclooxygenase-2 (COX-2)	Inflammation	Investigational	Enzyme Inhibitor	[4][8]
Carbonic Anhydrases	Glaucoma, Epilepsy	Investigational	Enzyme Inhibitor (Zinc-binding)	[9]
Dipeptidyl Peptidase-4 (DPP-4)	Type 2 Diabetes	Investigational	Enzyme Inhibitor	[6]
Protein Tyrosine Phosphatase 1B (PTP1B)	Type 2 Diabetes, Obesity	Investigational	Enzyme Inhibitor	[6]
Aldose Reductase (AR)	Diabetic Complications	Investigational	Enzyme Inhibitor	[6]
Nuclear Receptors	Peroxisome Proliferator-Activated Receptors (PPARs)	Type 2 Diabetes, Dyslipidemia	Investigational	Receptor Agonist	[6]
Protein-Protein Interactions	MDM2-p53	Cancer	Investigational	Interaction Inhibitor	[7]
Keap1-Nrf2	Neuro-inflammatory Diseases	Investigational	Interaction Inhibitor	[7]
Ion Channels	Sodium-Glucose Co-transporter 2 (SGLT2)	Type 2 Diabetes	Investigational	Transporter Inhibitor	[6]

Experimental Protocols: Validating Tetrazole-Target Engagement

A critical aspect of drug discovery is the rigorous validation of a compound's interaction with its intended target. Below are representative protocols for assessing the engagement of tetrazole compounds with their targets.

Protocol: In Vitro Enzyme Inhibition Assay (e.g., Carbonic Anhydrase)

Objective: To determine the inhibitory potency (IC₅₀ or Kᵢ) of a tetrazole compound against a specific enzyme.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the purified recombinant human carbonic anhydrase (e.g., hCA II) in an appropriate buffer (e.g., 10 mM Tris-HCl, pH 7.4).

  • Prepare a stock solution of the tetrazole compound in a suitable solvent (e.g., DMSO).

  • Prepare a stock solution of the enzyme's substrate (e.g., 4-nitrophenyl acetate).

• Assay Procedure:

  • In a 96-well microplate, add the assay buffer.

  • Add varying concentrations of the tetrazole compound (serially diluted).

  • Add a fixed concentration of the enzyme to each well.

  • Incubate the plate at a controlled temperature (e.g., 25°C) for a pre-determined time to allow for compound-enzyme binding.

  • Initiate the enzymatic reaction by adding the substrate to each well.

  • Monitor the rate of product formation (e.g., 4-nitrophenol) spectrophotometrically at a specific wavelength (e.g., 400 nm) over time.

• Data Analysis:

  • Calculate the initial reaction velocities for each compound concentration.

  • Plot the percentage of enzyme inhibition versus the logarithm of the compound concentration.

  • Fit the data to a suitable dose-response curve (e.g., sigmoidal) to determine the IC₅₀ value.

Causality of Experimental Choices: The use of a purified recombinant enzyme ensures that the observed inhibition is due to direct interaction with the target. The spectrophotometric readout provides a quantitative measure of enzyme activity. Serial dilution of the compound allows for the determination of a dose-dependent effect, which is crucial for establishing a true inhibitory activity.

Protocol: Cell-Based GPCR Functional Assay (e.g., AT1 Receptor)

Objective: To assess the functional activity (agonist or antagonist) of a tetrazole compound on a specific GPCR.

Methodology:

• Cell Culture:

  • Culture a cell line stably expressing the target GPCR (e.g., HEK293 cells expressing the human AT1 receptor).

• Assay Procedure (Calcium Mobilization Assay):

  • Plate the cells in a 96-well black-walled, clear-bottom microplate and allow them to adhere overnight.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • For antagonist activity assessment, pre-incubate the cells with varying concentrations of the tetrazole compound.

  • Stimulate the cells with a known agonist of the receptor (e.g., angiotensin II) at a concentration that elicits a submaximal response (EC₈₀).

  • Measure the change in intracellular calcium concentration using a fluorescence plate reader.

• Data Analysis:

  • For antagonists, plot the percentage of inhibition of the agonist response versus the logarithm of the tetrazole compound concentration.

  • Fit the data to a dose-response curve to determine the IC₅₀ value.

Causality of Experimental Choices: Using a cell line that overexpresses the target receptor amplifies the signal and ensures that the observed effect is mediated by the receptor of interest. Measuring a downstream signaling event, such as calcium mobilization, provides a functional readout of receptor activation or inhibition. The use of a known agonist is essential for quantifying the antagonist activity of the test compound.

Visualizations: Pathways and Workflows

Signaling Pathway: Angiotensin II AT1 Receptor Blockade

Caption: Angiotensin II AT1 receptor signaling and its blockade by a tetrazole-containing drug.

Experimental Workflow: In Vitro Enzyme Inhibition Assay

Caption: A streamlined workflow for determining the in vitro inhibitory activity of tetrazole compounds.

Conclusion

The tetrazole scaffold continues to be a highly valuable privileged structure in medicinal chemistry. Its unique combination of physicochemical properties allows for the effective targeting of a diverse range of biological molecules, from cell surface receptors to intracellular enzymes and protein-protein interfaces. As our understanding of disease biology deepens, the rational design of novel tetrazole-containing compounds will undoubtedly lead to the development of innovative therapies for a wide spectrum of human ailments. The experimental approaches outlined in this guide provide a framework for the robust validation of these future therapeutic agents.

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An In-depth Technical Guide to 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive review of the available literature and scientific understanding of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid. While direct experimental data on this specific molecule is limited, this document synthesizes information from closely related analogs and established chemical principles to offer a robust framework for its synthesis, characterization, and potential pharmacological applications. The tetrazole moiety is a well-established bioisostere of the carboxylic acid group, conferring properties such as metabolic stability and enhanced lipophilicity to parent molecules.[1][2][3] This guide will delve into plausible synthetic routes, including N-alkylation and Michael addition, and explore the anticipated biological activities based on the known pharmacology of N-1 substituted 5-methyltetrazoles. This document is intended to serve as a foundational resource for researchers investigating this and similar tetrazole-containing compounds in the pursuit of novel therapeutics.

Introduction: The Significance of the Tetrazole Moiety in Medicinal Chemistry

The tetrazole ring, a five-membered heterocycle with four nitrogen atoms, is a cornerstone of modern medicinal chemistry.[2][4] Its prominence stems from its role as a bioisostere of the carboxylic acid functional group.[1][3] This bioisosteric relationship is rooted in their similar pKa values and planar structures, allowing tetrazole-containing compounds to often mimic the biological activity of their carboxylic acid counterparts while offering distinct advantages.[1] Notably, the tetrazole group can enhance metabolic stability and improve a molecule's pharmacokinetic profile by increasing its lipophilicity, a critical factor for cell membrane permeability.[1]

The versatility of the tetrazole scaffold is evidenced by its presence in a wide array of approved drugs with diverse therapeutic applications, including antiviral, antibacterial, anticancer, antifungal, and antihypertensive agents.[3] The specific substitution pattern on the tetrazole ring profoundly influences the molecule's overall properties and biological activity. In the case of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid, the presence of a methyl group at the 5-position and a propanoic acid chain at the N-1 position creates a unique chemical entity with intriguing potential for drug development.

Synthesis and Characterization

While a specific, documented synthesis for 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid has not been identified in the surveyed literature, established methods for the N-alkylation of tetrazoles provide a strong foundation for its preparation. Two primary synthetic strategies are proposed:

Strategy 1: N-Alkylation of 5-methyltetrazole with a 3-Halopropanoic Acid Derivative

This approach involves the direct alkylation of the 5-methyltetrazole anion with a suitable three-carbon electrophile bearing a protected carboxylic acid. A key challenge in the N-alkylation of 5-substituted tetrazoles is controlling the regioselectivity, as alkylation can occur at either the N-1 or N-2 position of the tetrazole ring.

Proposed Synthetic Workflow:

Caption: Proposed N-alkylation synthesis workflow.

Detailed Experimental Protocol (Proposed):

• Deprotonation of 5-methyltetrazole: To a solution of 5-methyltetrazole in a polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile, add an equimolar amount of a suitable base (e.g., sodium hydride or potassium carbonate) at room temperature. Stir the mixture until the deprotonation is complete, forming the 5-methyltetrazolate anion.

• Alkylation: To the solution containing the 5-methyltetrazolate anion, add a slight excess of an ethyl or methyl 3-halopropanoate (e.g., ethyl 3-bromopropanoate). The reaction mixture is then heated to a moderate temperature (e.g., 60-80 °C) and monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up and Purification: After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent such as ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The resulting crude product, a mixture of N-1 and N-2 alkylated isomers, can be purified by column chromatography on silica gel.

• Hydrolysis: The purified ethyl 3-(5-methyl-1H-tetrazol-1-yl)propanoate is then subjected to hydrolysis. This can be achieved under acidic conditions (e.g., refluxing with aqueous HCl) or basic conditions (e.g., stirring with aqueous NaOH followed by acidification) to yield the final product, 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid.

Causality Behind Experimental Choices:

• Solvent: Polar aprotic solvents like DMF or acetonitrile are chosen to dissolve the tetrazolate salt and the alkylating agent, facilitating the reaction.

• Base: A moderately strong base is required to deprotonate the acidic N-H of the tetrazole ring. The choice of base can influence the N-1/N-2 selectivity.

• Ester Protecting Group: The carboxylic acid is protected as an ester to prevent it from interfering with the alkylation reaction. Ethyl or methyl esters are commonly used due to their relative stability and ease of hydrolysis.

Strategy 2: Michael Addition of 5-methyltetrazole to an Acrylate Ester

The Michael addition offers an alternative route that may provide better regioselectivity for the N-1 isomer under certain conditions. This reaction involves the conjugate addition of the 5-methyltetrazole nucleophile to an α,β-unsaturated ester.

Proposed Synthetic Workflow:

Caption: Proposed Michael addition synthesis workflow.

Detailed Experimental Protocol (Proposed):

• Michael Addition: A mixture of 5-methyltetrazole, a slight excess of an acrylate ester (e.g., ethyl acrylate), and a catalytic amount of a non-nucleophilic base (e.g., 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or triethylamine) in a suitable solvent (e.g., acetonitrile or toluene) is stirred at room temperature or with gentle heating. The reaction progress is monitored by TLC.

• Work-up and Purification: Upon completion, the solvent is removed under reduced pressure. The residue is dissolved in an organic solvent, washed with a dilute acid solution to remove the basic catalyst, followed by water and brine. The organic layer is dried and concentrated. The crude product can be purified by column chromatography.

• Hydrolysis: The resulting ester is hydrolyzed to the carboxylic acid as described in Strategy 1.

Causality Behind Experimental Choices:

• Catalyst: A base catalyst is required to facilitate the deprotonation of the tetrazole and initiate the conjugate addition. A non-nucleophilic base is preferred to avoid competing reactions with the acrylate ester.

• Reaction Conditions: Michael additions are often performed under mild conditions, which can be advantageous for substrates with sensitive functional groups. Microwave irradiation has been shown to accelerate Michael additions of amines to acrylates and could potentially be applied here to reduce reaction times.[5][6]

Characterization

The synthesized 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid should be thoroughly characterized to confirm its structure and purity. The following analytical techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR will be crucial for confirming the structure, including the position of the propanoic acid chain on the tetrazole ring. The chemical shifts of the methylene protons adjacent to the ring will differ between the N-1 and N-2 isomers.

• Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the molecular weight and elemental composition of the compound.

• Infrared (IR) Spectroscopy: IR spectroscopy will show characteristic absorption bands for the carboxylic acid O-H and C=O stretches, as well as vibrations associated with the tetrazole ring.

• Elemental Analysis: Combustion analysis will provide the percentage composition of carbon, hydrogen, and nitrogen, which should match the calculated values for the molecular formula.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value
Molecular Formula	C5H8N4O2
Molecular Weight	156.14 g/mol
pKa	~4.5 - 5.0 (estimated)
LogP	~0.5 (estimated)

Potential Biological Activities and Therapeutic Applications

The structural features of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid suggest several potential avenues for pharmacological activity.

Bioisostere of Carboxylic Acid-Containing Drugs

Given the tetrazole group's role as a carboxylic acid mimic, this compound could be investigated as a potential analog of existing drugs where the propanoic acid moiety is crucial for activity. The replacement of a carboxylic acid with a tetrazole can lead to improved metabolic stability and oral bioavailability.

Antimicrobial Activity

Tetrazole derivatives have demonstrated a broad spectrum of antimicrobial activities, including antibacterial and antifungal properties.[7] The combination of the tetrazole ring and a flexible side chain could allow for interactions with various microbial targets.

Proposed Experimental Workflow for Antimicrobial Screening:

Caption: Workflow for assessing antimicrobial activity.

Anti-inflammatory and Analgesic Potential

Certain tetrazole-containing compounds have exhibited anti-inflammatory and analgesic effects. The mechanism of action could involve the inhibition of inflammatory mediators or interaction with pain-related receptors.

Anticancer Activity

The nitrogen-rich tetrazole scaffold has been incorporated into various anticancer agents.[7] The potential of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid as an anticancer agent could be explored through in vitro cytotoxicity assays against a panel of cancer cell lines.

Future Research Directions

The study of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid is in its nascent stages. Future research should focus on the following areas:

• Optimization of Synthesis: Development of a high-yielding and regioselective synthesis is paramount for further investigation. A comparative study of different alkylation and Michael addition conditions would be highly valuable.

• In-depth Pharmacological Profiling: A comprehensive evaluation of its biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, is warranted.

• Structure-Activity Relationship (SAR) Studies: Synthesis and biological testing of a library of analogs with modifications to the 5-position substituent and the N-1 side chain would provide valuable insights into the SAR.

• Mechanism of Action Studies: For any confirmed biological activity, elucidating the underlying mechanism of action will be crucial for its potential development as a therapeutic agent.

• In Vivo Efficacy and Safety: Promising in vitro results should be followed by in vivo studies in relevant animal models to assess efficacy, pharmacokinetics, and safety.

Conclusion

3-(5-methyl-1H-tetrazol-1-yl)propanoic acid represents a promising, yet underexplored, chemical entity. Its structural similarity to biologically active tetrazole derivatives, combined with the established principles of bioisosterism, suggests a high potential for pharmacological activity. This technical guide provides a foundational framework for its synthesis and biological evaluation, paving the way for future research that could unlock its therapeutic potential. The proposed synthetic strategies and experimental workflows offer a clear path forward for scientists and researchers in the field of drug discovery and development.

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An In-depth Technical Guide to the Solubility and Stability of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the evaluation of the solubility and stability of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid, a heterocyclic compound of interest in pharmaceutical and medicinal chemistry. As a molecule combining the acidic functionalities of both a tetrazole and a carboxylic acid, its physicochemical properties are critical determinants of its potential therapeutic utility. This document, authored from the perspective of a Senior Application Scientist, offers not just procedural steps but also the underlying scientific rationale for experimental design. It is structured to empower researchers to conduct thorough, self-validating investigations into the aqueous and organic solubility of this compound, as well as its degradation profile under various stress conditions as mandated by international guidelines. Detailed protocols for solubility determination, forced degradation studies, and the corresponding analytical methodology are provided, supplemented by visual workflows and data presentation formats to facilitate clear and actionable insights. The ultimate goal of this guide is to equip scientists with the necessary tools to robustly characterize 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid, thereby accelerating its journey through the drug development pipeline.

Introduction: Physicochemical Landscape of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid

3-(5-methyl-1H-tetrazol-1-yl)propanoic acid is a unique chemical entity featuring two distinct acidic moieties: a tetrazole ring and a carboxylic acid. This dual-acidic nature is predicted to significantly influence its solubility, which will be highly pH-dependent. The tetrazole ring, with a pKa generally similar to that of a carboxylic acid, is often employed as a bioisostere for the carboxyl group in drug design due to its comparable acidity and planar structure, as well as its metabolic stability.[1][2]

Predicted Physicochemical Properties:

• Acidity: The molecule possesses two acidic protons, one on the tetrazole ring and one on the carboxylic acid. The pKa of 5-substituted-1H-tetrazoles is influenced by the substituent at the C5-position.[3] The presence of the electron-donating methyl group would slightly increase the pKa of the tetrazole ring compared to unsubstituted tetrazole (pKa ~4.9). Propanoic acid has a pKa of approximately 4.87. Therefore, it is anticipated that 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid will have two pKa values in close proximity, likely in the range of 4.5-5.5. This will result in a dianionic species at higher pH values, which is expected to be significantly more water-soluble than the neutral form.

• Solubility: Due to the presence of two polar, ionizable groups, the compound is expected to exhibit good aqueous solubility, particularly at neutral and alkaline pH. Its solubility in organic solvents will likely be lower and dependent on the solvent's polarity and hydrogen bonding capacity.

• Stability: The tetrazole ring is generally considered a stable aromatic system.[1] However, like many heterocyclic compounds, it can be susceptible to degradation under forcing conditions such as high temperature and UV light.[1][4][5] The propanoic acid moiety may be susceptible to oxidative degradation.[6]

Comprehensive Solubility Assessment

A thorough understanding of a compound's solubility is fundamental to its development as a therapeutic agent.[7] The following section details the protocols for determining the kinetic and thermodynamic solubility of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid.

Kinetic Solubility Determination

Kinetic solubility provides an early indication of a compound's dissolution characteristics and is particularly useful for high-throughput screening.

Experimental Protocol: Nephelometric Kinetic Solubility Assay

• Stock Solution Preparation: Prepare a 10 mM stock solution of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid in 100% dimethyl sulfoxide (DMSO).

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution with DMSO to create a range of concentrations (e.g., 10 mM to 0.01 mM).

• Aqueous Dilution: Transfer a small volume (e.g., 2 µL) of each DMSO solution to a corresponding well of a 96-well plate containing the aqueous buffer of interest (e.g., phosphate-buffered saline, pH 7.4).

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 2 hours) with gentle agitation.

• Measurement: Analyze the samples using a laser nephelometer to measure the extent of light scattering caused by any precipitated compound.[7]

• Data Analysis: The kinetic solubility is defined as the highest concentration at which no significant increase in light scattering is observed compared to a DMSO-only control.

Thermodynamic (Equilibrium) Solubility Determination

Thermodynamic solubility, often determined by the shake-flask method, is considered the gold standard and represents the true equilibrium solubility of a compound.[8]

Experimental Protocol: Shake-Flask Method for Thermodynamic Solubility

• Sample Preparation: Add an excess amount of solid 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid to a series of vials containing different aqueous buffers (e.g., pH 2, 4, 6, 7.4, 9) and a selection of relevant organic solvents (e.g., ethanol, methanol, acetonitrile, ethyl acetate).

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).[9]

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

• Sampling and Filtration: Carefully withdraw an aliquot of the supernatant and filter it through a 0.45 µm filter to remove any undissolved solids.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[10]

Data Presentation: Solubility Profile

Solvent/Buffer (pH)	Temperature (°C)	Thermodynamic Solubility (mg/mL)
0.1 M HCl (pH ~1)	25	Experimental Value
Acetate Buffer (pH 4.5)	25	Experimental Value
Phosphate Buffer (pH 7.4)	25	Experimental Value
Borate Buffer (pH 9.0)	25	Experimental Value
Water	25	Experimental Value
Ethanol	25	Experimental Value
Acetonitrile	25	Experimental Value

Stability and Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of a drug substance, identify potential degradation products, and develop stability-indicating analytical methods.[11] These studies are conducted under conditions more severe than accelerated stability testing.[12]

Forced Degradation Protocol

The following protocol is based on the International Council for Harmonisation (ICH) guidelines.[13][14][15]

Experimental Workflow for Forced Degradation

Caption: Workflow for forced degradation studies.

Detailed Stress Conditions:

• Acidic Hydrolysis: Dissolve the compound in 0.1 M hydrochloric acid and heat at 80°C.[16]

• Basic Hydrolysis: Dissolve the compound in 0.1 M sodium hydroxide and heat at 80°C.

• Oxidative Degradation: Treat a solution of the compound with 3% hydrogen peroxide at room temperature.

• Thermal Degradation: Expose the solid compound and a solution of the compound to dry heat at 80°C.

• Photolytic Degradation: Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter, as specified in ICH guideline Q1B.[13]

For each condition, samples should be taken at various time points (e.g., 0, 2, 4, 8, 24 hours) and analyzed by a stability-indicating HPLC method.

Potential Degradation Pathways

Based on the chemical structure, the following degradation pathways can be anticipated:

• Hydrolysis: Under harsh acidic or basic conditions, the propanoic acid side chain is unlikely to undergo hydrolysis. However, extreme conditions could potentially affect the tetrazole ring.

• Oxidation: The propanoic acid side chain could be susceptible to oxidation, potentially leading to chain cleavage or the formation of hydroxylated derivatives.

• Photodegradation: The tetrazole ring is known to undergo photochemical transformations, often involving cleavage of the ring and extrusion of molecular nitrogen.[1][5][17][18] This can lead to the formation of various reactive intermediates and subsequent rearrangement products.

• Thermal Degradation: At elevated temperatures, decarboxylation of the propanoic acid moiety is a possibility. The tetrazole ring can also undergo thermal decomposition.[4]

Illustrative Potential Degradation Pathways

Caption: Potential degradation pathways.

Analytical Methodology

A robust and validated analytical method is crucial for the accurate quantification of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid and its degradation products.

Stability-Indicating HPLC Method

A reversed-phase HPLC method with UV detection is generally suitable for the analysis of tetrazole-containing compounds.[19]

Recommended HPLC Parameters:

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and separation of polar and non-polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides acidic conditions to ensure consistent ionization state of the analytes.
Mobile Phase B	Acetonitrile	Common organic modifier for reversed-phase chromatography.
Gradient	Start with a low percentage of B, and gradually increase to elute more hydrophobic compounds.	To ensure separation of the parent compound from potential degradation products with varying polarities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	To ensure reproducible retention times.
Detection Wavelength	Diode Array Detector (DAD) to monitor at multiple wavelengths (e.g., 210-400 nm)	To identify the optimal wavelength for detection and to check for peak purity.
Injection Volume	10 µL	A typical injection volume.

Method Validation

The developed analytical method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[20][21][22][23]

Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Conclusion

The systematic evaluation of the solubility and stability of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid is a critical endeavor in its progression as a potential drug candidate. This guide has provided a comprehensive, scientifically-grounded framework for conducting these essential studies. By adhering to the detailed protocols for solubility assessment and forced degradation, and by employing a validated, stability-indicating analytical method, researchers can generate the high-quality, reliable data necessary for informed decision-making in the drug development process. The insights gained from these investigations will not only elucidate the fundamental physicochemical properties of this molecule but also pave the way for its successful formulation and long-term stability profiling.

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• BioPharm International. (2015). Forced Degradation Studies for Biopharmaceuticals. BioPharm International. [Link]

• ResearchGate. (n.d.). HPLC-UV chromatogram (215 nm) showing the decomposition of tetrazole 2... ResearchGate. [Link]

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Theoretical Exploration of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid: A Computational Approach to Molecular Structure, Reactivity, and Potential Biological Significance

Abstract

This technical guide provides a comprehensive theoretical investigation into the molecular properties of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid, a heterocyclic compound of interest in medicinal chemistry. Employing a first-principles approach based on Density Functional Theory (DFT), we elucidate the molecule's structural characteristics, including its conformational landscape and tautomeric preferences. Key electronic properties, such as frontier molecular orbitals and the molecular electrostatic potential, are analyzed to predict its reactivity and potential for intermolecular interactions. Furthermore, a vibrational analysis is presented to aid in the spectroscopic characterization of this compound. This guide is intended for researchers, scientists, and professionals in drug development seeking a deeper, theory-grounded understanding of this and similar tetrazole derivatives.

Introduction: The Significance of Tetrazole-Containing Scaffolds

Tetrazoles are a prominent class of nitrogen-rich five-membered heterocycles that have garnered significant attention in medicinal chemistry and materials science.[1] The tetrazole ring is often employed as a bioisosteric replacement for a carboxylic acid group, offering similar acidity and hydrogen bonding capabilities but with improved metabolic stability and pharmacokinetic properties. The title compound, 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid, combines the features of the tetrazole moiety with a flexible propanoic acid chain, suggesting a potential for diverse biological activities. Theoretical studies provide a powerful and cost-effective means to explore the fundamental properties of such molecules at the atomic level, offering insights that can guide synthetic efforts and biological evaluation.

Molecular Structure and Conformational Landscape

A key structural feature of 5-substituted tetrazoles is the existence of two principal tautomers: the 1H- and 2H-forms. Computational studies on various tetrazole derivatives have shown that the relative stability of these tautomers can be influenced by the nature of the substituent.[2][3][4] For 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid, the propanoic acid chain is attached to the N1 position of the tetrazole ring.

The flexibility of the propanoic acid side chain gives rise to a number of possible conformers. A systematic conformational analysis is crucial for identifying the most stable, low-energy structures that are likely to be populated under physiological conditions.

Conformational Search Methodology

A conformational search can be performed using computational chemistry software. A typical workflow involves:

• Initial Structure Generation: Building the 3D structure of the molecule.

• Molecular Mechanics Scan: Rotating the rotatable bonds (C-C and C-N bonds in the side chain) and calculating the steric energy at each step to identify low-energy regions of the potential energy surface.

• Geometry Optimization: The identified low-energy conformers are then subjected to full geometry optimization using a more accurate quantum mechanical method, such as Density Functional Theory (DFT).

Caption: Workflow for Conformational Analysis.

Predicted Stable Conformers

The conformational landscape of the propanoic acid side chain is primarily governed by the torsional angles around the Cα-Cβ and Cβ-N1 bonds. Staggered conformations are generally more stable than eclipsed conformations due to reduced steric hindrance.[5] The most stable conformer is predicted to have an anti-periplanar arrangement of the bulky tetrazole and carboxylic acid groups to minimize steric clash. Gauche interactions between these groups would result in higher energy conformers.

Quantum Chemical Investigations

To gain a deeper understanding of the electronic structure and reactivity of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid, we propose a series of quantum chemical calculations based on Density Functional Theory (DFT).

Computational Protocol

All calculations would be performed using a widely recognized quantum chemistry software package. The B3LYP functional, a hybrid functional that combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional, is a suitable choice for such systems, offering a good balance between accuracy and computational cost.[4] A Pople-style basis set, such as 6-311++G(d,p), which includes diffuse functions and polarization functions, is recommended to accurately describe the electronic distribution, particularly for the heteroatoms and the acidic proton.

Optimized Molecular Geometry

The geometry of the most stable conformer would be fully optimized without any symmetry constraints. The optimized bond lengths, bond angles, and dihedral angles provide a detailed picture of the molecule's three-dimensional structure.

Parameter	Predicted Value (Å or °)	Parameter	Predicted Value (Å or °)
Bond Lengths (Å)	**Bond Angles (°) **
C1-N1	1.34	N1-C1-N4	108.5
N1-N2	1.35	C1-N1-N2	109.0
N2-N3	1.29	N1-N2-N3	105.5
N3-N4	1.36	N2-N3-N4	109.5
N4-C1	1.32	N3-N4-C1	107.5
C1-C(methyl)	1.50	N1-C(side chain)-Cα	115.0
N1-C(side chain)	1.45	C(side chain)-Cα-Cβ	112.0
Cα-Cβ	1.54	Cα-Cβ-C(O)OH	110.0
Cβ-C(O)OH	1.52	O=C-OH	122.0
C=O	1.22
C-OH	1.35
Note: These are hypothetical values based on typical bond lengths and angles for similar fragments and should be confirmed by actual DFT calculations.

Vibrational Frequency Analysis

A frequency calculation on the optimized geometry serves two purposes: to confirm that the structure corresponds to a true energy minimum (no imaginary frequencies) and to predict the infrared (IR) and Raman spectra. The calculated vibrational frequencies can be used to assign the experimentally observed spectral bands.

Vibrational Mode	Predicted Frequency (cm⁻¹)	Description
O-H stretch	~3500	Carboxylic acid hydroxyl
C-H stretch (methyl)	~2950-3000	Methyl group C-H vibrations
C-H stretch (methylene)	~2850-2950	Propanoic acid chain C-H
C=O stretch	~1720	Carboxylic acid carbonyl
C=N stretch (ring)	~1500-1600	Tetrazole ring stretching[1]
N=N stretch (ring)	~1300-1400	Tetrazole ring stretching[1]
Ring deformation	~800-1000	Tetrazole ring bending[1]
Note: These are approximate frequency ranges and would be precisely determined by DFT calculations.

Frontier Molecular Orbital (FMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key orbitals involved in chemical reactions. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy reflects its ability to accept electrons. The HOMO-LUMO energy gap is an indicator of the molecule's chemical reactivity; a smaller gap suggests higher reactivity.

Caption: Frontier Molecular Orbitals (HOMO and LUMO).

For 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid, the HOMO is expected to be localized on the electron-rich tetrazole ring, while the LUMO is likely to be distributed over the carboxylic acid group, particularly the C=O bond. This suggests that the tetrazole ring would be susceptible to electrophilic attack, while the carbonyl carbon would be a site for nucleophilic attack.

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) map is a valuable tool for visualizing the charge distribution in a molecule and for predicting sites of electrophilic and nucleophilic attack. The MEP is plotted onto the electron density surface, with different colors representing different potential values. Red regions indicate negative potential (electron-rich, susceptible to electrophilic attack), while blue regions indicate positive potential (electron-poor, susceptible to nucleophilic attack). For our target molecule, negative potential is expected around the nitrogen atoms of the tetrazole ring and the oxygen atoms of the carboxylic acid group. A region of positive potential will be found around the acidic proton of the carboxyl group.

Hypothetical Biological Activity and Molecular Docking

Given the structural similarities of tetrazoles to carboxylic acids, 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid could potentially interact with biological targets that recognize carboxylate-containing ligands. For instance, many enzyme inhibitors and receptor antagonists feature a carboxylic acid for key binding interactions.

Proposed Target and Rationale

As a hypothetical example, we could investigate the interaction of our molecule with the active site of a metalloenzyme where a carboxylate group is known to coordinate with a metal ion. The tetrazole ring, with its multiple nitrogen atoms, could also act as a chelating agent.

Molecular Docking Protocol

A molecular docking simulation would be performed to predict the binding mode and affinity of the molecule to the chosen target. The protocol would involve:

• Preparation of the Receptor: Obtaining the 3D structure of the target protein from the Protein Data Bank (PDB), removing water molecules and ligands, and adding hydrogen atoms.

• Preparation of the Ligand: Generating the 3D structure of the most stable conformer of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid and assigning appropriate charges.

• Docking Simulation: Using a docking program (e.g., AutoDock) to search for the most favorable binding poses of the ligand within the active site of the receptor.

• Analysis of Results: Analyzing the predicted binding poses, identifying key intermolecular interactions (e.g., hydrogen bonds, ionic interactions, hydrophobic interactions), and estimating the binding affinity.

Caption: A typical molecular docking workflow.

A plausible binding mode could involve the carboxylate group forming a salt bridge with a positively charged amino acid residue (e.g., Lysine or Arginine) in the active site, while the tetrazole ring engages in hydrogen bonding or π-stacking interactions with other residues.

Conclusion

This theoretical guide has outlined a comprehensive computational investigation into the structure, reactivity, and potential biological relevance of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid. Through conformational analysis, DFT calculations, and a proposed molecular docking study, a wealth of information can be obtained regarding this molecule's properties. The insights gained from such theoretical studies are invaluable for guiding the rational design and development of new tetrazole-based therapeutic agents. The methodologies and analyses presented here provide a robust framework for the in-silico characterization of this and other novel chemical entities.

References

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Protocols & Analytical Methods

Catalytic Frontiers in 5-Substituted-1H-Tetrazole Synthesis: A Guide for the Modern Chemist

Introduction: The Enduring Significance of the Tetrazole Moiety

The 5-substituted-1H-tetrazole ring is a cornerstone in medicinal chemistry and materials science.[1] Recognized as a bioisosteric replacement for the carboxylic acid group, it is a key pharmacophore in numerous blockbuster drugs, including the antihypertensive agents losartan and valsartan.[1][2] Beyond the pharmaceutical realm, the high nitrogen content and inherent stability of the tetrazole ring make it valuable in the design of gas generants, explosives, and coordination chemistry ligands.[1][3]

The classical synthesis of 5-substituted-1H-tetrazoles often involves the [3+2] cycloaddition of an azide source with an organic nitrile.[1] However, traditional methods frequently necessitate harsh conditions, stoichiometric use of toxic reagents like tin or silicon azides, or the in-situ generation of highly explosive and volatile hydrazoic acid.[3][4] The evolution of catalytic approaches has revolutionized this field, offering milder, safer, and more efficient pathways to these valuable heterocycles. This guide provides an in-depth exploration of key catalytic methodologies, offering detailed protocols and mechanistic insights to empower researchers in their synthetic endeavors.

I. Zinc-Catalyzed [3+2] Cycloaddition: A Green Chemistry Approach

The pioneering work of Sharpless and coworkers demonstrated the efficacy of zinc salts as catalysts for the synthesis of 5-substituted-1H-tetrazoles in water, a significant leap towards greener and safer protocols.[4][5][6] This method avoids the use of hazardous organic solvents and minimizes the formation of hydrazoic acid.[4][6]

Mechanistic Rationale: The Role of the Lewis Acid

The catalytic cycle is predicated on the Lewis acidity of the zinc(II) ion. The zinc catalyst coordinates to the nitrogen atom of the nitrile, enhancing its electrophilicity and rendering it more susceptible to nucleophilic attack by the azide anion.[3][7] This activation lowers the energy barrier for the subsequent intramolecular cyclization to form the tetrazole ring.

Figure 1: Catalytic cycle for zinc-catalyzed tetrazole synthesis.

Experimental Protocol: Zinc Chloride Catalyzed Synthesis in Water

This protocol is adapted from the work of Demko and Sharpless.[4][5][6]

Materials:

• Organic nitrile (1.0 equiv)

• Sodium azide (NaN₃) (1.5 equiv)

• Zinc chloride (ZnCl₂) (0.5 equiv)

• Deionized water

• Ethyl acetate

• 3 M Hydrochloric acid (HCl)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the organic nitrile (10 mmol), sodium azide (15 mmol, 0.975 g), zinc chloride (5 mmol, 0.68 g), and deionized water (20 mL).

• Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from 12 to 48 hours depending on the substrate.

• After completion of the reaction, cool the mixture to room temperature.

• Acidify the reaction mixture to pH ~1 with 3 M HCl. Caution: This step should be performed in a well-ventilated fume hood as it may generate hydrazoic acid.

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude 5-substituted-1H-tetrazole.

• The crude product can be further purified by recrystallization or column chromatography.

Data Summary: Zinc-Catalyzed Synthesis

Substrate	Catalyst	Solvent	Time (h)	Yield (%)	Reference
Benzonitrile	ZnCl₂	Water	24	95	[5]
Acetonitrile	ZnBr₂	Water	48	82	[4][6]
Phenylacetonitrile	ZnCl₂	Isopropanol	3	92	[5]

II. Copper-Catalyzed Synthesis: Expanding the Scope

Copper catalysts have emerged as versatile and cost-effective alternatives for the synthesis of 5-substituted-1H-tetrazoles.[8][9] Both homogeneous and heterogeneous copper-based systems have been developed, offering excellent yields and functional group tolerance.[2][10]

Mechanistic Considerations

Similar to zinc, copper catalysts, typically in the +1 or +2 oxidation state, function as Lewis acids to activate the nitrile substrate.[2] Some proposed mechanisms also involve the formation of a copper-azide intermediate which then reacts with the nitrile. The use of heterogeneous copper catalysts, such as copper nanoparticles supported on various materials, allows for easy recovery and reuse of the catalyst.[2][10]

Figure 2: Workflow for tetrazole synthesis using a heterogeneous copper catalyst.

Experimental Protocol: Copper Sulfate Catalyzed Synthesis in DMSO

This protocol is based on a method utilizing readily available copper(II) sulfate.[8][11]

Materials:

• Aryl or alkyl nitrile (1.0 equiv)

• Sodium azide (NaN₃) (2.0 equiv)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 equiv)

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• In a round-bottom flask, dissolve the nitrile (5 mmol) in DMSO (10 mL).

• Add sodium azide (10 mmol, 0.65 g) and copper(II) sulfate pentahydrate (0.5 mmol, 0.125 g) to the solution.

• Heat the reaction mixture to 120 °C and stir for the required time (typically 0.5-5 hours). Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into a saturated aqueous solution of NH₄Cl (50 mL).

• Extract the product with ethyl acetate (3 x 25 mL).

• Combine the organic layers, wash with water and then brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Summary: Copper-Catalyzed Synthesis

Substrate	Catalyst	Solvent	Time (h)	Yield (%)	Reference
4-Chlorobenzonitrile	CuSO₄·5H₂O	DMSO	1	95	[8][11]
Benzonitrile	CuI	DMF/MeOH	12	92	[9]
4-Methylbenzonitrile	Fe₃O₄@SiO₂-PVA/Cu(II)	H₂O	4	90	[12]

III. Emerging Catalytic Systems: Cobalt and Organocatalysis

Research continues to uncover novel and efficient catalytic systems for tetrazole synthesis. Cobalt complexes and organocatalysts are notable recent additions to the synthetic chemist's toolbox.

Cobalt Catalysis

Homogeneous cobalt(II) complexes have been shown to effectively catalyze the [3+2] cycloaddition of azides to nitriles under mild conditions.[13] Mechanistic studies suggest the formation of an intermediate cobalt(II)-diazido species which then reacts with the nitrile.[13] Heterogeneous cobalt catalysts, such as CoY zeolite, also demonstrate high activity and reusability.[3]

Organocatalysis

Metal-free approaches using organocatalysts are highly desirable from a sustainability perspective. L-proline has been reported as an effective catalyst for the synthesis of 5-substituted-1H-tetrazoles from a broad range of nitriles.[5] The proposed mechanism involves the activation of the nitrile through hydrogen bonding interactions with the carboxylic acid group of proline.

IV. Troubleshooting and Safety Considerations

Troubleshooting:

• Low Yields: Incomplete reaction may be due to inactive catalyst, insufficient reaction time, or low temperature. Ensure the catalyst is active and consider increasing the reaction time or temperature. For heterogeneous catalysts, ensure efficient stirring to overcome mass transfer limitations.

• Side Reactions: The formation of byproducts can sometimes be suppressed by adjusting the solvent or temperature. For sensitive substrates, milder catalysts or reaction conditions may be necessary.

• Difficult Workup: Emulsion formation during extraction can be problematic, especially in aqueous reactions. Addition of brine can help to break up emulsions.

Safety Precautions:

• Azide Toxicity and Explosive Hazard: Sodium azide is highly toxic and can form explosive heavy metal azides.[14][15] Avoid contact with metals, especially lead and copper. Do not use metal spatulas for handling sodium azide.[15] All reactions involving azides should be conducted in a well-ventilated fume hood.

• Hydrazoic Acid Formation: Acidification of azide-containing solutions will generate highly toxic and explosive hydrazoic acid (HN₃).[4] This step must be performed with extreme caution in a fume hood.

• Organic Azides: Some organic azides can be shock-sensitive and thermally unstable.[14] It is crucial to consult safety data sheets (SDS) and relevant literature before working with any new azide compound.

V. Conclusion

The catalytic synthesis of 5-substituted-1H-tetrazoles has undergone significant advancements, moving towards more sustainable, efficient, and safer methodologies. Zinc and copper catalysts remain the workhorses in this field, offering broad applicability and excellent performance. The continued development of novel catalytic systems, including those based on other transition metals and organocatalysts, promises to further expand the synthetic chemist's toolkit. By understanding the underlying mechanistic principles and adhering to safe laboratory practices, researchers can effectively leverage these powerful catalytic methods for the synthesis of this vital class of heterocyclic compounds.

References

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-tetrazoles. Retrieved from [Link]

• Serna, S., et al. (2011). Syntheses of 5-Substituted 1H-Tetrazoles Catalyzed by Reusable CoY Zeolite. The Journal of Organic Chemistry, 76(17), 7149–7155.
• Mahmoudi, G., et al. (2021). Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches. RSC Advances, 11(52), 32883-32906.
• Dey, S., et al. (2021). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)
• Mittal, R., & Awasthi, S. K. (2019). Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles: A Complete Survey (2013–2018). Synthesis, 51(19), 3765–3783.
• Yadav, D., et al. (2021). Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements. RSC Advances, 11(61), 38659-38682.
• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry, 66(24), 7945–7950.
• De, S., et al. (2014). Metal Catalyzed One-Pot Synthesis of Tetrazines Directly from Aliphatic Nitriles and Hydrazine. Organic Letters, 16(20), 5374–5377.

• RSC Blogs. (2024). Advances in tetrazole synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. Retrieved from [Link]

• RSC Publishing. (2021). Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches. Retrieved from [Link]

• Scite.ai. (n.d.). Advances in Tetrazole Synthesis – An Overview. Retrieved from [Link]

• SciELO. (2013). A novel approach for the synthesis of 5-substituted-1H-tetrazoles. Retrieved from [Link]

• PubMed Central. (n.d.). Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. Retrieved from [Link]

• ResearchGate. (n.d.). Copper-catalyzed synthesis of 5-substituted 1H-tetrazoles via the [3+2] cycloaddition of nitriles and trimethylsilyl azide. Retrieved from [Link]

• University of Pittsburgh. (2013). Safe Handling of Azides. Retrieved from [Link]

• ResearchGate. (n.d.). Facile synthesis of tetrazoles catalyzed by the new copper nano-catalyst. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). CHAPTER 2: Zinc-Catalyzed Heterocycle Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). A novel approach for the synthesis of 5-substituted-1H-tetrazoles. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Safe Handling of Sodium Azide (SAZ). Retrieved from [Link]

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Application Notes and Protocols for Utilizing 3-(5-Methyl-1H-tetrazol-1-yl)propanoic Acid as a Linker in Drug Design

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

In the landscape of modern drug development, particularly in the design of targeted therapies such as antibody-drug conjugates (ADCs), the choice of a chemical linker is a critical determinant of therapeutic success. An ideal linker must ensure the stability of the conjugate in systemic circulation while enabling the efficient release of the payload at the target site. This document provides a comprehensive guide to the application of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid, a bifunctional linker that leverages the unique physicochemical properties of the tetrazole moiety. We will explore its synthesis, key attributes, and detailed protocols for its conjugation to bioactive molecules, offering field-proven insights into its potential to enhance the pharmacokinetic and pharmacodynamic profiles of novel drug candidates.

Introduction: The Rationale for a Tetrazole-Based Linker

The tetrazole ring is a well-established bioisostere of the carboxylic acid group in medicinal chemistry.[1][2] This substitution can profoundly and beneficially alter a molecule's properties. When incorporated into a linker, the tetrazole moiety of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid offers several distinct advantages:

• Metabolic Stability: The tetrazole ring is significantly more resistant to metabolic degradation compared to many other functional groups, a quality that can extend the plasma half-life of a drug conjugate.[3][4]

• Physicochemical Modulation: As a carboxylic acid isostere, the tetrazole group possesses a similar pKa but exhibits increased lipophilicity at physiological pH. This can enhance membrane permeability and cellular uptake of the conjugated payload.[2]

• Synthetic Versatility: The propanoic acid arm provides a readily functionalizable handle for standard amide bond formation with amine-containing payloads, carrier proteins, or targeting ligands, without the need for exotic coupling agents.[5]

This guide will provide the necessary protocols to synthesize and utilize this promising linker in your drug design endeavors.

Physicochemical Properties and Data

Property	Predicted Value	Rationale and Significance
Molecular Formula	C₅H₈N₄O₂	Essential for mass spectrometry and elemental analysis.
Molecular Weight	156.14 g/mol	Crucial for calculating molar equivalents in reactions.
pKa (acid)	~4.5 - 5.0	Similar to other tetrazole carboxylic acids, indicating it will be deprotonated at physiological pH, which can influence solubility and target interaction.[2]
logP	~ -0.5 to 0.5	The tetrazole ring increases lipophilicity compared to a simple carboxylic acid, potentially improving membrane permeability.[2]

Experimental Protocols

Synthesis of 3-(5-Methyl-1H-tetrazol-1-yl)propanoic Acid

The synthesis of the title linker can be approached in a two-step process: first, the formation of the 5-methyltetrazole core, followed by its N-alkylation.

Caption: Synthetic workflow for 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid.

This protocol is adapted from established methods for the synthesis of 5-substituted tetrazoles via [3+2] cycloaddition.[6]

• Materials:

  • Acetonitrile

  • Sodium azide (NaN₃)

  • Triethylamine hydrochloride

  • Triethylamine

  • Hydrochloric acid (HCl)

  • Toluene

• Procedure:

  • Reaction Setup: In a well-ventilated fume hood, combine acetonitrile (1.0 eq), sodium azide (1.2 eq), and triethylamine hydrochloride (1.2 eq) in a suitable reaction vessel equipped with a reflux condenser and magnetic stirrer.

  • Solvent Addition: Add triethylamine as the solvent.

  • Reaction: Heat the mixture to reflux (approximately 115-120 °C) and maintain for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: After completion, cool the reaction mixture to room temperature. Carefully and slowly add water to quench the reaction.

  • Acidification: Acidify the aqueous solution to pH 2-3 with concentrated HCl. This will protonate the tetrazole and may cause precipitation.

  • Extraction: Extract the aqueous layer with a suitable organic solvent such as ethyl acetate (3 x volumes).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude 5-methyl-1H-tetrazole.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system like toluene or an ethanol/water mixture.

• Causality: The use of triethylamine hydrochloride as a catalyst facilitates the cycloaddition of the azide to the nitrile. The final acidic workup is necessary to protonate the tetrazolate anion formed under the reaction conditions.

This N-alkylation protocol is a general method applicable to many tetrazoles.[7]

• Materials:

  • 5-Methyl-1H-tetrazole (from Step 1)

  • Ethyl 3-bromopropanoate

  • Potassium carbonate (K₂CO₃) or another suitable base

  • Dimethylformamide (DMF) or acetonitrile (ACN)

  • Lithium hydroxide (LiOH) or sodium hydroxide (NaOH)

  • Tetrahydrofuran (THF)/Water

• Procedure:

  • Alkylation Reaction: Dissolve 5-methyl-1H-tetrazole (1.0 eq) in DMF or ACN. Add potassium carbonate (1.5 eq) and stir the suspension.

  • Addition of Alkylating Agent: Add ethyl 3-bromopropanoate (1.1 eq) dropwise to the mixture.

  • Reaction: Heat the reaction to 60-80 °C and stir for 4-6 hours, monitoring by TLC.

  • Work-up: After cooling, filter off the inorganic salts. Remove the solvent under reduced pressure. The resulting crude ester can be purified by column chromatography on silica gel.

  • Ester Hydrolysis: Dissolve the purified ethyl ester in a mixture of THF and water (e.g., 3:1 v/v).

  • Saponification: Add LiOH (1.5 eq) or NaOH (1.5 eq) and stir at room temperature until the ester is fully consumed (monitor by TLC).

  • Acidification and Extraction: Remove the THF under reduced pressure. Acidify the remaining aqueous solution to pH 2-3 with 1M HCl. Extract the product with ethyl acetate (3 x volumes).

  • Final Product: Combine the organic layers, dry over Na₂SO₄, filter, and concentrate to yield 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid. The product can be further purified by recrystallization if necessary.

• Causality: The basic conditions deprotonate the tetrazole, forming a nucleophilic tetrazolate anion that displaces the bromide from ethyl 3-bromopropanoate. Subsequent hydrolysis of the ethyl ester under basic conditions followed by acidification yields the final carboxylic acid linker.

Conjugation to an Amine-Containing Molecule

The terminal carboxylic acid of the linker allows for straightforward conjugation to primary or secondary amines on a payload or targeting moiety via standard amide bond formation chemistry. The use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with N-hydroxysuccinimide (NHS) is a widely adopted and reliable method.

Caption: General workflow for EDC/NHS-mediated amide coupling.

• Materials:

  • 3-(5-Methyl-1H-tetrazol-1-yl)propanoic acid

  • Amine-containing molecule (e.g., drug, peptide)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

  • N-hydroxysuccinimide (NHS)

  • Anhydrous aprotic solvent (e.g., DMF, Dichloromethane (DCM))

  • Tertiary amine base (e.g., Diisopropylethylamine (DIPEA) or Triethylamine (TEA))

• Procedure:

  • Activation of the Linker: In a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid (1.0 eq) and NHS (1.1 eq) in the chosen anhydrous solvent.

  • Cool the mixture to 0 °C in an ice bath.

  • Add EDC·HCl (1.2 eq) to the solution and stir at 0 °C for 15-30 minutes, then allow the reaction to warm to room temperature and stir for an additional 1-2 hours. This forms the NHS-activated ester of the linker.

  • Coupling Reaction: In a separate vessel, dissolve the amine-containing molecule (1.0 eq) in the same anhydrous solvent. If the amine is a hydrochloride salt, add a base like DIPEA (1.2-1.5 eq) to liberate the free amine.

  • Add the solution of the amine-containing molecule to the pre-activated linker solution.

  • Stir the reaction mixture at room temperature overnight. Monitor the reaction progress by TLC or LC-MS.

  • Work-up and Purification: Upon completion, the reaction mixture can be diluted with a suitable solvent and washed with aqueous solutions (e.g., dilute HCl, saturated NaHCO₃, and brine) to remove excess reagents and byproducts. The organic layer is then dried, concentrated, and the final conjugate is purified using an appropriate technique such as column chromatography or preparative HPLC.

• Causality: EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. In the presence of NHS, this is rapidly converted to a more stable NHS-ester. The NHS-ester is less susceptible to hydrolysis than the O-acylisourea and reacts efficiently with the primary amine of the payload molecule to form a stable amide bond, releasing NHS as a byproduct. The use of a base is crucial if the amine component is in its salt form to ensure it is nucleophilic.

Characterization and Quality Control

Thorough characterization of the linker and the final conjugate is essential to ensure purity, identity, and stability.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for confirming the structure of the synthesized linker and the final conjugate.[8] Key signals to observe for the linker include the methyl protons, the two methylene groups of the propanoic acid chain, and the characteristic chemical shifts of the tetrazole ring carbons. In the conjugate, the appearance of amide proton signals and shifts in the signals adjacent to the newly formed amide bond are indicative of successful coupling.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the linker and the final conjugate, corroborating their elemental composition.

• High-Performance Liquid Chromatography (HPLC): HPLC is a critical tool for assessing the purity of the linker and the conjugate, as well as for monitoring reaction progress.[5] A reversed-phase C18 column with a gradient of water and acetonitrile, often with an additive like formic acid or trifluoroacetic acid, is a common starting point for method development.

Conclusion and Future Perspectives

3-(5-methyl-1H-tetrazol-1-yl)propanoic acid represents a valuable tool in the drug developer's arsenal of linker technologies. Its inherent metabolic stability and favorable physicochemical properties make it an attractive candidate for constructing robust and effective drug conjugates. The straightforward and scalable synthetic route, coupled with well-established conjugation chemistry, allows for its ready implementation in drug discovery programs. Future studies should focus on the in vivo evaluation of conjugates utilizing this linker to fully elucidate its impact on pharmacokinetics, efficacy, and safety, further validating its role in the design of next-generation targeted therapeutics.

References

• Beilstein Archives. (2024). Innovative Synthesis of Drug-like Molecules Using Tetrazole as Core Building Blocks. [Link]

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. [Link]

• European Patent Office. (2017). METHOD FOR PRODUCING 1H-TETRAZOLE DERIVATIVE - EP 2845853 B1. [Link]

• MDPI. (2023). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. [Link]

• Google Patents. (1988). US4791210A - Process for the production of 5-methyltetrazole.

• IRJMETS. (2025). REVIEW OF RECENT DEVELOPMENTS IN PHARMACEUTICAL CHEMISTRY ON BIOLOGICAL EVOLUTION OF TETRAZOLE DERIVATIVES REVIEW ARTICLE. [Link]

• NIH. (2021). Computer Prediction of pKa Values in Small Molecules and Proteins. [Link]

• NIH. (2015). Current ADC Linker Chemistry. [Link]

• MDPI. (2025). Synthesis and Characterization of 1-Hydroxy-5-Methyltetrazole and Its Energetic Salts. [Link]

• NIH. (2024).

• NIH. (2019). Tetrazoles via Multicomponent Reactions. [Link]

• NIH. (2023). Tetrazoles and Related Heterocycles as Promising Synthetic Antidiabetic Agents. [Link]

• PubChem. (n.d.). 3-[5-(3-Methylphenyl)tetrazol-1-yl]propanoic acid. [Link]

• ResearchGate. (2021). Evaluation of Log P, pKa and Log D Predictions from the SAMPL7 Blind Challenge. [Link]

• ResearchGate. (2025). Biologically active compounds and drugs in the tetrazole series. [Link]

• PubMed. (2002). Novel methods for the prediction of logP, pK(a), and logD. [Link]

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• 8. US20240293570A1 - Highly stable targeted linker-drug conjugate - Google Patents [patents.google.com]

Application Note: Comprehensive Analytical Characterization of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid

Introduction: The Analytical Imperative

3-(5-methyl-1H-tetrazol-1-yl)propanoic acid is a heterocyclic compound featuring both a tetrazole ring and a carboxylic acid moiety. The tetrazole ring is a significant structural motif in medicinal chemistry, often employed as a metabolically stable bioisostere for a carboxylic acid group, which can enhance lipophilicity and cell membrane permeability.[1][2] Given its potential role in drug discovery and development, establishing a robust and comprehensive analytical workflow is paramount. This ensures the unambiguous confirmation of its chemical identity, quantifies its purity, and characterizes its physicochemical properties, which are critical for quality control, regulatory submission, and guaranteeing reproducible biological data.

This application note provides a detailed, multi-faceted analytical strategy for researchers, quality control analysts, and drug development professionals. We move beyond mere procedural lists to explain the causality behind the selection of each technique and its parameters, ensuring a self-validating and scientifically sound characterization process.

Molecular Identity and Physicochemical Profile

A foundational step in any characterization is to define the molecule's basic properties.

Caption: Key physicochemical properties of the target compound.

The Integrated Analytical Workflow

A single analytical technique is insufficient for complete characterization. We advocate for an orthogonal approach, where each method provides a unique and complementary piece of information. The workflow begins with assessing purity via chromatography, followed by definitive structural confirmation using spectroscopy and mass spectrometry, and concludes with thermal stability analysis.

Caption: Integrated workflow for comprehensive analyte characterization.

Chromatographic Analysis: Purity and Quantification

High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the purity of non-volatile small molecules. A reversed-phase method is ideal for this analyte due to its moderate polarity.

Causality of Method Design:

• Stationary Phase: A C18 column is selected for its hydrophobic properties, which provide effective retention for the alkyl and tetrazole portions of the molecule.

• Mobile Phase: An acidic modifier (e.g., formic or phosphoric acid) is crucial. It suppresses the ionization of the carboxylic acid group, ensuring a single, well-defined chromatographic peak and preventing peak tailing.[3] Acetonitrile is a common organic modifier providing good peak shape.

• Detection: The tetrazole ring contains conjugated double bonds, leading to strong UV absorbance at lower wavelengths (e.g., 210-220 nm), making UV detection highly sensitive for this compound.[1][4]

Protocol 4.1: Reversed-Phase HPLC-UV Method

• Instrumentation: HPLC or UPLC system with a UV/PDA detector.

• Sample Preparation: Accurately weigh ~1 mg of the analyte and dissolve in 10 mL of a 50:50 mixture of Mobile Phase A and B to create a 0.1 mg/mL stock solution.

• Chromatographic Conditions:

Parameter	Recommended Setting
Column	C18, 100 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Acetonitrile
Gradient	5% B to 95% B over 10 min
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	5 µL
Detection λ	215 nm
Run Time	15 minutes

• System Suitability: Before sample analysis, inject a standard solution five times. The relative standard deviation (RSD) for the peak area should be ≤2.0%.

• Data Analysis: Integrate the area of all peaks. Purity is calculated as (Area of Main Peak / Total Area of All Peaks) x 100. The primary peak should be sharp and symmetrical.

Spectroscopic and Spectrometric Structural Confirmation

While HPLC confirms purity, it does not confirm identity. A suite of spectroscopic techniques is required for unambiguous structural elucidation.

Mass Spectrometry (MS): Molecular Weight Verification

MS provides a direct measurement of the molecular weight, one of the most critical identifiers of a compound. Electrospray ionization (ESI) is the preferred technique as it is a soft ionization method suitable for polar molecules containing acidic or basic sites.

Causality of Method Design:

• Ionization Mode: The carboxylic acid is easily deprotonated, making ESI in negative ion mode ([M-H]⁻) highly sensitive. The nitrogen atoms in the tetrazole ring can be protonated, allowing for detection in positive ion mode ([M+H]⁺) as well. Running both modes can provide complementary information.

• Fragmentation: Tandem MS (MS/MS) can be used to further confirm the structure. For tetrazoles, a characteristic fragmentation pathway is the loss of a nitrogen molecule (N₂) in negative ion mode or hydrazoic acid (HN₃) in positive ion mode.[2]

Protocol 5.1: ESI-MS Analysis

• Instrumentation: A mass spectrometer equipped with an ESI source (e.g., Q-TOF, Orbitrap, or Triple Quadrupole). The sample can be introduced via an LC system (using the HPLC method above) or direct infusion.

• Sample Preparation: Prepare a dilute solution of the analyte (~10 µg/mL) in an appropriate solvent like methanol or acetonitrile/water.

• Instrument Parameters (Negative Ion Mode):

  • Expected Ion: [M-H]⁻

  • Calculated m/z: 155.06

  • Capillary Voltage: -3.0 kV

  • Drying Gas (N₂): 10 L/min at 300 °C

• Data Analysis: Verify the presence of a high-intensity peak corresponding to the calculated m/z of the deprotonated molecule. High-resolution mass spectrometry should yield a mass accuracy within 5 ppm.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Definitive Structural Elucidation

NMR is the most powerful technique for determining the precise atomic connectivity of a molecule. Both ¹H and ¹³C NMR are essential.[5][6]

Causality of Method Design:

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent choice as it readily dissolves the polar analyte and its residual solvent peak does not interfere with key analyte signals. The acidic proton of the carboxylic acid is often observable in DMSO-d₆.[7]

• Interpretation: The number of signals, their chemical shifts (δ), their splitting patterns (multiplicity), and their integration values in ¹H NMR provide a complete picture of the proton environment. ¹³C NMR confirms the carbon skeleton.

Protocol 5.2: ¹H and ¹³C NMR

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the analyte in ~0.7 mL of DMSO-d₆.

• Data Acquisition: Acquire standard ¹H and ¹³C{¹H} spectra.

• Expected Spectral Data:

¹H NMR (400 MHz, DMSO-d₆)
Predicted δ (ppm)	Multiplicity	Assignment
~12.5	Broad Singlet	1H, -COOH
~4.6	Triplet	2H, -N-CH₂-
~3.0	Triplet	2H, -CH₂-COOH
~2.5	Singlet	3H, -CH₃

¹³C NMR (101 MHz, DMSO-d₆)
Predicted δ (ppm)	Assignment
~172.0	-COOH
~155.0	C5 of Tetrazole
~45.0	-N-CH₂-
~32.0	-CH₂-COOH
~10.0	-CH₃

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Identification

FTIR spectroscopy confirms the presence of key functional groups by measuring the absorption of infrared radiation corresponding to specific bond vibrations.[8]

Causality of Method Design:

• Technique: Attenuated Total Reflectance (ATR) is a modern, simple technique requiring minimal sample preparation compared to traditional KBr pellets.[9]

• Interpretation: The presence of a very broad O-H stretch and a sharp C=O stretch is a definitive indicator of the carboxylic acid. Specific vibrations from the tetrazole ring confirm the heterocyclic component.

Protocol 5.3: ATR-FTIR Analysis

• Instrumentation: FTIR spectrometer with a diamond or germanium ATR accessory.

• Sample Preparation: Place a small amount of the solid analyte directly onto the ATR crystal.

• Data Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹.

• Expected Characteristic Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3300-2500 (very broad)	O-H stretch	Carboxylic Acid
~2950	C-H stretch	Alkyl CH₂, CH₃
~1710	C=O stretch	Carboxylic Acid
1600-1450	N=N, C=N stretch	Tetrazole Ring
~1420	C-H bend	Alkyl CH₂, CH₃
~1250	C-O stretch	Carboxylic Acid

Thermal Analysis: Stability and Phase Transitions

Thermal analysis provides critical information on melting point, decomposition temperature, and overall stability. This is particularly important for nitrogen-rich compounds like tetrazoles, which can be energetic.[10][11]

Causality of Method Design:

• DSC: Differential Scanning Calorimetry (DSC) measures heat flow and is ideal for accurately determining the melting point (an endothermic event) and any decomposition exotherms.

• TGA: Thermogravimetric Analysis (TGA) measures mass change as a function of temperature, clearly indicating the onset of decomposition where mass is lost.

Protocol 6.1: DSC and TGA Analysis

• Instrumentation: DSC and TGA instruments.

• Sample Preparation: Accurately weigh 2-5 mg of the analyte into an aluminum pan.

• Instrumental Conditions:

  • Temperature Range: 25 °C to 400 °C

  • Heating Rate: 10 °C/min

  • Atmosphere: Nitrogen gas flow (e.g., 50 mL/min)

• Data Analysis: In the DSC thermogram, identify the sharp endotherm corresponding to the melting point. In the TGA curve, determine the onset temperature of mass loss, which indicates the beginning of thermal decomposition.

Summary and Conclusion

The analytical characterization of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid requires a multi-technique, orthogonal approach to ensure scientific rigor. By integrating chromatography for purity, mass spectrometry for molecular weight, NMR for definitive structure, FTIR for functional group confirmation, and thermal analysis for stability, a complete and reliable profile of the analyte can be established. This comprehensive data package is essential for advancing research, ensuring quality in manufacturing, and meeting regulatory standards in drug development.

References

• MDPI. (2023). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. Available at: [Link]

• National Center for Biotechnology Information, PubChem. Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. Available at: [Link]

• National Center for Biotechnology Information, PubChem. 3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid. Available at: [Link]

• National Center for Biotechnology Information, PubChem. 3-Phenyl-2-(1H-tetrazol-1-yl)propanoic acid monohydrate. Available at: [Link]

• MDPI. (2024). Synthesis and Characterization of 1-Hydroxy-5-Methyltetrazole and Its Energetic Salts. Available at: [Link]

• Journal of Ovonic Research. (2022). STRUCTURAL, PHYSICAL, SURFACE AND NMR STUDY OF 5-(BENZYLTHIO)-1H-TETRAZOLE COMPOUND. Available at: [Link]

• Journal of the Serbian Chemical Society. Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl. Available at: [Link]

• Zachariah Group, University of Maryland. Decomposition of Aminotetrazole Based Energetic Materials under High Heating Rate Conditions. Available at: [Link]

• ResearchGate. FTIR spectra of 3-ethyl-1-methyl-1H-imidazol-3-ium.... Available at: [Link]

• Life Science Journal. (2008). Characteristic fragmentation behavior of 5-[1-aryl- 1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry. Available at: [Link]

• Scientific Research Publishing. (2014). Traceability of Active Compounds of Essential Oils in Antimicrobial Food Packaging Using a Chemometric Method by ATR-FTIR. Available at: [Link]

• MDPI. (2024). Synthesis and characterization of 5-(trifluoromethyl)tetrazol-based energetic salts. Available at: [Link]

• CONICET. (2012). Experimental and GIAO 15N NMR Study of Substituent Effects in 1H- Tetrazoles. Available at: [Link]

• Royal Society of Chemistry. (2025). Strategies for balancing safety in oxadiazole tetrazole derivatives: the role of the oxime group. Available at: [Link]

• ACG Publications. (2025). An HPLC/CAD method for determination of fatty acids in metered dose inhalation products. Available at: [Link]

• JEOL. Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. Available at: [Link]

• IJRPC. (2016). A validated LC method for the determination of assay and purity of DRF-2725 and its enantiomers by chiral chromatography. Available at: [Link]

• ResearchGate. 1 H NMR spectrum (DMSO-d 6 , 400 MHz) of 1,1′-(1,2-phenylene)bis(1H-1,2,3,4-tetrazole). Available at: [Link]

• CORE. TETRAZOLES: SYNTHESIS, STRUCTURES, PHYSICO-CHEMICAL PROPERTIES AND APPLICATION. Available at: [Link]

• National Center for Biotechnology Information, PubChem. Tetrazoles via Multicomponent Reactions. Available at: [Link]

• National Center for Biotechnology Information, PubChem. Synthesis, thermal behaviors, and energetic properties of asymmetrically substituted tetrazine-based energetic materials. Available at: [Link]

• Royal Society of Chemistry. (2010). Synthesis and characterization of the interpenetrated MOF-5. Available at: [Link]

• ACS Publications. (2011). Tautomerism and Thermal Decomposition of Tetrazole: High-Level ab Initio Study. Available at: [Link]

• National Center for Biotechnology Information, PubChem. In Silico and RP HPLC Studies of Biologically Active 1,3,4-Thiadiazol-2-yl. Available at: [Link]

• SIELC Technologies. Separation of Propanoic acid, 2-methyl-, 1,1-dimethyl-3-phenylpropyl ester on Newcrom R1 HPLC column. Available at: [Link]

• National Institute of Standards and Technology. Propanoic acid. Available at: [Link]

• SpectraBase. Propanoic acid, 3-sulfo-, 1-methyl ester, sodium salt - Optional[FTIR] - Spectrum. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 1,5-Disubstituted Tetrazoles

Welcome to the technical support center for the synthesis of 1,5-disubstituted tetrazoles. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize tetrazole scaffolds in their work. Here, we address common challenges, side reactions, and troubleshooting strategies encountered during synthesis, grounded in mechanistic principles and validated protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 1,5-disubstituted tetrazoles and their primary side reactions?

A1: The two most prevalent methods are the Ugi-azide four-component reaction (Ugi-4CR) and the [3+2] cycloaddition of azides with nitriles or other dipolarophiles.[1][2] Each has a characteristic side reaction profile.

• Ugi-Azide Reaction: This is a highly efficient multicomponent reaction involving an aldehyde, an amine, an isocyanide, and an azide source (like trimethylsilyl azide, TMSN₃).[1][3] The primary challenge is the potential for competing reactions or incomplete cyclization, especially with sterically hindered substrates.[1] In some cases, bis-tetrazole species can form as byproducts.[4]

• [3+2] Cycloaddition: This reaction involves an organic azide and a nitrile. A key issue is the formation of the undesired 2,5-disubstituted regioisomer. The ratio of 1,5- to 2,5-isomers is heavily influenced by the electronic and steric nature of the substituents on both the azide and the nitrile, as well as the reaction conditions.[5]

Q2: My reaction is producing a mixture of 1,5- and 2,5-disubstituted tetrazole isomers. How can I improve regioselectivity?

A2: Achieving high regioselectivity is a critical challenge. The formation of a mixture arises from the similar energy barriers for the two possible transition states during the cycloaddition.[5] Several factors dictate the outcome:

• Steric Hindrance: Bulky substituents on the electrophile (e.g., benzyl bromide) tend to favor the formation of the less sterically hindered 2,5-disubstituted product.[5]

• Catalyst Choice: The choice of catalyst can significantly direct the regioselectivity. Lewis acids like Zn(II) salts are known to activate the nitrile, potentially influencing the electronic distribution and favoring one isomer.[6] Nanoparticle catalysts, such as NiO, have also been used to control the product ratio.[5]

• Solvent Effects: The polarity of the solvent can stabilize one transition state over the other, thereby altering the isomer ratio. It is often necessary to screen various solvents (e.g., DMF, toluene, water) to optimize for the desired 1,5-isomer.

Q3: How can I reliably distinguish between the 1,5- and 2,5-disubstituted isomers?

A3: Spectroscopic methods are essential for isomer differentiation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most definitive method. In ¹H NMR, the chemical shift of the protons on the substituent attached to the tetrazole nitrogen can be indicative. For instance, the methylene protons (–CH₂–) attached to N2 in the 2,5-isomer are often more deshielded (appear at a higher ppm value, ~6-7 ppm) compared to those attached to N1 in the 1,5-isomer due to differences in the electronic environment.[5]

• ¹³C NMR: The chemical shift of the tetrazole ring carbon (C5) can also differ between the two isomers.

• X-ray Crystallography: For unambiguous structural confirmation, single-crystal X-ray diffraction is the gold standard, provided a suitable crystal can be obtained.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format.

Problem 1: Low yield in an Ugi-azide reaction, with significant unreacted starting material.

Symptom: TLC or LC-MS analysis shows a large amount of remaining amine and aldehyde starting materials after the recommended reaction time.

Possible Causes & Solutions:

• Inefficient Imine Formation: The Ugi reaction begins with the formation of an imine from the aldehyde and amine.[1] This equilibrium can be unfavorable.

  • Causality: The presence of water, a byproduct of imine formation, can shift the equilibrium back to the starting materials.

  • Solution: Add a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves to the reaction mixture. Alternatively, performing the reaction in a solvent that allows for azeotropic removal of water (e.g., toluene with a Dean-Stark trap) can drive the reaction forward.

• Steric Hindrance: Highly substituted aldehydes or amines can slow down the reaction rate significantly.[1]

  • Causality: Large groups impede the approach of reactants, increasing the activation energy of the reaction.

  • Solution: Increase the reaction temperature or extend the reaction time. Microwave-assisted synthesis can be particularly effective in overcoming steric barriers and reducing reaction times.[7][8]

• Inactivated Azide Source: Trimethylsilyl azide (TMSN₃) can degrade upon exposure to moisture.

  • Causality: TMSN₃ reacts with water to form hydrazoic acid (HN₃), which is highly volatile and explosive, and hexamethyldisiloxane.[1] This reduces the effective concentration of the azide nucleophile.

  • Solution: Always use freshly opened or properly stored TMSN₃ under an inert atmosphere (e.g., argon or nitrogen).[1]

Problem 2: An unexpected amide byproduct is observed in my [3+2] cycloaddition reaction.

Symptom: Besides the desired tetrazole, a significant amount of an amide, corresponding to the hydrolysis of the nitrile starting material, is isolated.

Possible Causes & Solutions:

• Presence of Water with a Lewis Acid Catalyst: Many [3+2] cycloadditions are catalyzed by Lewis acids (e.g., ZnCl₂, AlCl₃) to activate the nitrile.[9]

  • Causality: If water is present in the reaction, the Lewis acid can catalyze the hydrolysis of the nitrile to a primary amide far more effectively than it catalyzes the cycloaddition.

  • Solution: Ensure all reagents and solvents are rigorously dried. Use anhydrous solvents and flame-dry glassware before starting the reaction. Running the reaction under a strict inert atmosphere is crucial.

• Reaction Temperature is Too High:

  • Causality: At elevated temperatures, the rate of nitrile hydrolysis can become competitive with the rate of cycloaddition, especially if trace moisture is present.

  • Solution: Attempt the reaction at a lower temperature for a longer duration. While this may slow down the desired reaction, it will disproportionately slow the undesired hydrolysis pathway.

Problem 3: The final product is a mixture of 1,5- and 2,5-regioisomers that are difficult to separate.

Symptom: Column chromatography fails to provide baseline separation of the two tetrazole isomers.

Possible Causes & Solutions:

• Similar Polarity of Isomers: Regioisomers often have very similar polarities, making chromatographic separation challenging.

  • Causality: The slight difference in the dipole moment between the 1,5- and 2,5-isomers may not be sufficient for separation on standard silica gel.

  • Solution A (Recrystallization): Isomers frequently exhibit different crystal packing efficiencies and solubilities. A carefully chosen solvent system for recrystallization can often selectively precipitate one isomer, leaving the other in the mother liquor. Screen a variety of solvents (e.g., ethyl acetate/hexanes, ethanol, isopropanol) to find optimal conditions.

  • Solution B (Derivative Formation): If separation remains elusive, consider converting the mixture into derivatives. For example, if the substituent allows, a reaction could selectively occur on one isomer, drastically changing its polarity and allowing for easy separation. The protecting group or modification can then be removed.

Summary of Common Side Products and Solutions

Side Product	Common Synthetic Route	Probable Cause	Recommended Solution
2,5-Disubstituted Isomer	[3+2] Cycloaddition	Steric/electronic factors, reaction conditions	Screen catalysts (e.g., Zn(II) salts), vary solvent, adjust temperature.[5][6]
Amide from Nitrile	[3+2] Cycloaddition	Presence of moisture with Lewis acid catalyst	Use anhydrous reagents and solvents; run under inert atmosphere.
Unreacted Starting Materials	Ugi-Azide	Inefficient imine formation, steric hindrance	Add dehydrating agent, increase temperature, use microwave irradiation.[1][7]
Bis-tetrazole Adduct	Ugi-Azide	Stoichiometry imbalance, reactive diamine	Carefully control stoichiometry; use a large excess of the mono-amine if applicable.[4]

Experimental Protocol: Purification of 1,5-Disubstituted Tetrazole from its 2,5-Isomer via Recrystallization

This protocol is a general guideline and must be adapted for the specific solubility properties of the target compounds.

• Solubility Screening: In small vials, test the solubility of the crude isomeric mixture (~10 mg) in various solvents (e.g., methanol, ethanol, isopropanol, ethyl acetate, toluene, hexanes) at room temperature and upon heating. Identify a solvent that dissolves the product completely when hot but shows poor solubility when cold.

• Dissolution: Transfer the bulk crude material to an Erlenmeyer flask. Add the chosen solvent dropwise while heating the mixture (e.g., on a hotplate with stirring) until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step prevents premature crystallization.

• Cooling & Crystallization: Cover the flask and allow it to cool slowly to room temperature. Do not disturb the flask during this period to encourage the formation of larger, purer crystals. Once at room temperature, you may place the flask in an ice bath to maximize precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying & Analysis: Dry the crystals under vacuum. Analyze the purity of the crystals and the composition of the mother liquor by ¹H NMR or LC-MS to determine the effectiveness of the separation. Repeat the process if necessary.

Visual Diagrams

Troubleshooting Workflow for Low Yield

Caption: Competing pathways for 1,5- vs 2,5-isomer formation.

References

• Quintero, L., et al. (2021). Synthesis of 1,5-Disubstituted Tetrazoles in Aqueous Micelles at Room Temperature. Molecules, 26(15), 4485. Available at: [Link]

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry, 66(24), 7945–7950. Available at: [Link]

• Zemora-Placencia, B., et al. (2023). Synthesis of the 1,5-disubstituted tetrazole-methanesulfonylindole hybrid system via high-order multicomponent reaction. RSC Advances, 13, 34585-34594. Available at: [Link]

• ChemHelpASAP. (2022). tetrazole synthesis from a nitrile and azide - laboratory experiment. YouTube. Available at: [Link]

• Rotili, D., et al. (2011). Synthesis and Evaluation of 1,5-Disubstituted Tetrazoles as Rigid Analogues of Combretastatin A-4 with Potent Antiproliferative and Antitumor Activity. Journal of Medicinal Chemistry, 54(13), 4765–4775. Available at: [Link]

• Safaei-Ghomi, J., et al. (2019). Synthesis of 1,5 and 2,5-disubstituted tetrazoles and their evaluation as antimicrobial agents. Nanomedicine Research Journal, 4(2), 91-100. Available at: [Link]

• Ortega-Vidal, J., et al. (2022). Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. Revista de la Sociedad Química de México, 66(1). Available at: [Link]

• Verma, R., et al. (2019). Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles: A Complete Survey (2013–2018). ChemistrySelect, 4(24), 7233-7256. Available at: [Link]

• Reyes-Mendoza, K. F., et al. (2016). Synthesis of Novel bis-1,5-Disubstituted-1H-Tetrazoles by an Efficient Catalyst-Free Ugi-Azide Repetitive Process. Molecules, 21(10), 1335. Available at: [Link]

• Abdul Hussein, N. M. (2020). Synthesis of 1,5-Disubstituted Tetrazoles and Study of Their Antibacterial Activity. Master's Thesis, University of Babylon. Available at: [Link]

• Gamez-Montaño, R. (n.d.). Synthesis of hybrid 1-5 disubstituted Tetrazoles by Ugi-azide reaction. Universidad de Guanajuato. Available at: [Link]

• Sreedhar, B., et al. (2011). Syntheses of 5-Substituted 1H-Tetrazoles Catalyzed by Reusable CoY Zeolite. The Journal of Organic Chemistry, 76(18), 7640–7645. Available at: [Link]

• Sharma, K., et al. (2021). Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements. RSC Advances, 11, 38787-38806. Available at: [Link]

• Kothapalli, Y., et al. (2024). Intermolecular domino Michael-[3+2] cycloaddition reactions for the synthesis of multifunctional 1,5-disubstituted tetrazoles. Beilstein Journal of Organic Chemistry, 20, 1186–1194. Available at: [Link]

• Kumar, V., et al. (2020). Tetrazoles via Multicomponent Reactions. Chemical Reviews, 120(21), 12089–12140. Available at: [Link]

• Dömling, A., et al. (2015). MCR synthesis of a tetracyclic tetrazole scaffold. Tetrahedron Letters, 56(23), 3163-3166. Available at: [Link]

• Lyakhov, A. S., et al. (2023). 5-Vinyl-1H-tetrazole: A Comprehensive Study of Its Structure and Properties. Molecules, 28(3), 1083. Available at: [Link]

• Jaiswal, S., et al. (2024). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers in Chemistry, 12. Available at: [Link]

• Shaabani, A., et al. (2020). Synthesis of 1,5-Disubstituted Tetrazoles Containing a Fragment of the Anticancer Drug Imatinib via a Microwave-Assisted Ugi-Azide Reaction. Polycyclic Aromatic Compounds, 40(4), 983-991. Available at: [Link]

• Popova, E. A., & Trifonov, R. E. (2022). Cycloaddition strategy for the synthesis of tetrazoles. Russian Chemical Reviews, 91(1). Available at: [Link]

• Ghasemzadeh, M. A., & Atarod, M. (2021). Efficient synthesis of tetrazoles via [2 + 3] cycloaddition reaction catalyzed by cobalt–nickel on magnetic mesoporous hollow spheres. RSC Advances, 11, 1983-1992. Available at: [Link]

• Reddy, G. V., et al. (2021). Visible-light-promoted three-component cycloaddition reaction: synthesis of 4-functionalized 1,5-disubstituted 1,2,3-triazoles. Organic & Biomolecular Chemistry, 19, 1032-1036. Available at: [Link]

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Technical Support Center: Tetrazole Synthesis via Cycloaddition

As a Senior Application Scientist, I've designed this comprehensive technical support guide for researchers, scientists, and drug development professionals engaged in the synthesis of tetrazoles via [3+2] cycloaddition of nitriles and azides. This guide moves beyond simple protocols to provide in-depth, field-proven insights into the causality behind experimental choices, ensuring a robust and self-validating system for your research.

This guide is structured to address the most common and critical issues encountered during the synthesis of 5-substituted-1H-tetrazoles from nitriles and azides. It is divided into a troubleshooting guide for specific experimental problems, a set of frequently asked questions for a broader understanding, and detailed, validated protocols.

Troubleshooting Guide

This section is formatted as a series of questions and answers to directly address specific issues you may encounter in the lab.

Q1: My reaction has stalled, or I'm observing very low conversion of my starting nitrile. What are the primary causes and how can I fix this?

Low or no conversion is one of the most frequent challenges in tetrazole synthesis and typically points to one of several key factors related to reaction activation and conditions.

Causality: The [3+2] cycloaddition between a nitrile and an azide anion requires significant activation energy. The nitrile's carbon atom is not sufficiently electrophilic to react with the azide nucleophile without assistance.[1][2] This is especially true for electron-rich or sterically hindered nitriles.[1] Therefore, a catalyst—either a Brønsted or Lewis acid—is almost always necessary to activate the nitrile.[1]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low conversion.

Detailed Solutions:

• Insufficient Nitrile Activation:

  • Verify Catalyst Presence and Type: Ensure you have added the correct catalyst. Lewis acids like zinc(II) salts (e.g., ZnCl₂, ZnBr₂) or aluminum salts are common and effective.[1] Brønsted acids, such as ammonium chloride (NH₄Cl) or triethylamine hydrochloride, are also widely used, particularly in solvents like DMF.[3]

  • Increase Catalyst Loading: If conversion is low, consider increasing the catalyst loading. For zinc salts, stoichiometric amounts are sometimes required, especially for difficult substrates.[4]

  • Switch Catalyst Type: Electron-rich nitriles may benefit from a stronger Lewis acid, while some substrates may be sensitive to certain metals. An organocatalyst approach might offer a milder alternative with high reactivity and low toxicity.[5][6]

• Inappropriate Reaction Temperature:

  • Increase Temperature: Many tetrazole syntheses require elevated temperatures, often in the range of 100-150 °C, to overcome the activation barrier.[7] If your reaction is sluggish at a lower temperature, incrementally increase it. For unactivated alkyl nitriles, temperatures up to 170 °C in a sealed vessel may be necessary.[5]

  • Consider Microwave Irradiation: Microwave-assisted synthesis can dramatically reduce reaction times from hours to minutes and often improves yields, especially for inactive or sterically hindered nitriles.[1][3]

• Poor Solvent Choice:

  • Use a High-Boiling Polar Aprotic Solvent: Solvents like N,N-Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO) are excellent choices as they can dissolve both the nitrile and the azide salt and allow for higher reaction temperatures.[7]

  • Consider an Aqueous System: The Sharpless protocol using zinc bromide in water is a powerful, safe, and environmentally friendly option that is effective for a wide range of nitriles.[1][8]

• Reaction Time:

  • Extend the Reaction Time: Some reactions, particularly with sterically hindered substrates, can take 24 hours or longer to reach completion. Monitor the reaction by TLC or LC-MS to determine the optimal time. Prolonged heating, however, can sometimes lead to thermal decomposition of the product.[7]

Q2: My reaction is producing a significant amount of byproducts, leading to a low yield of the desired tetrazole. What are these byproducts and how can I avoid them?

The formation of byproducts is a common cause of low yields. The most prevalent side reaction is the hydrolysis of the starting nitrile.

Common Byproducts and Their Identification:

If water is present in the reaction mixture, especially under acidic or basic conditions at high temperatures, the nitrile can hydrolyze to the corresponding amide and subsequently to the carboxylic acid.

Byproduct	Typical ¹H NMR Signals (DMSO-d₆)	Typical ¹³C NMR Signals (DMSO-d₆)	Mass Spectrometry (EI+)
Amide (e.g., Benzamide)	Broad singlets for -NH₂ protons (~7.5 and 8.0 ppm), aromatic protons in the expected region.	Carbonyl carbon (~168 ppm).	Molecular ion peak (M⁺), fragment from loss of NH₂ (M-16), giving a strong benzoyl cation peak (e.g., m/z 105 for benzamide).[9]
Carboxylic Acid (e.g., Benzoic Acid)	Very broad singlet for -COOH proton (>12 ppm), aromatic protons in the expected region.[10]	Carbonyl carbon (~167 ppm).[11]	Molecular ion peak (M⁺), fragment from loss of OH (M-17), fragment from loss of COOH (M-45), leading to a phenyl cation (e.g., m/z 77 for benzoic acid).[8]

Prevention Strategies:

• Use Anhydrous Conditions: If you are not intentionally running the reaction in water, ensure your solvent is dry and your reagents are free of moisture. Using freshly distilled solvents and drying reagents can minimize hydrolysis.

• Control pH: If using a Brønsted acid, avoid excessively harsh acidic conditions that could promote hydrolysis. In the workup phase, perform acidification at low temperatures.

• Optimize Reaction Time: As mentioned, prolonged reaction times at high temperatures can lead to product degradation.[7] Monitor the reaction and stop it once the starting material is consumed to prevent both byproduct formation and product decomposition.

Q3: I'm struggling with the purification of my tetrazole product. How can I effectively isolate it from the reaction mixture?

5-Substituted-1H-tetrazoles are acidic, with a pKa similar to carboxylic acids (pKa ≈ 4.5-4.9).[2] This property is key to their purification via acid-base extraction.

Detailed Purification Protocol (Acid/Base Extraction):

This protocol is highly effective for separating the acidic tetrazole from neutral organic compounds (like unreacted nitrile) and basic components.

• Initial Quench and Solvent Removal: After cooling the reaction to room temperature, carefully quench any excess azide (see Safety Protocol below). If a high-boiling solvent like DMF or DMSO was used, remove it under reduced pressure.

• Basification and Extraction: Dissolve the residue in water and a suitable organic solvent (e.g., ethyl acetate). Adjust the pH of the aqueous layer to >10 with a strong base (e.g., 1M NaOH). The acidic tetrazole will deprotonate and move into the aqueous layer as its sodium salt. The unreacted nitrile and other neutral byproducts will remain in the organic layer. Separate the layers and extract the aqueous layer one or two more times with the organic solvent to remove all neutral impurities.

• Acidification and Product Precipitation/Extraction: Cool the basic aqueous layer in an ice bath. Vigorously stir and slowly add a strong acid (e.g., 3N HCl) until the pH is ~1-2. The tetrazole will protonate and become neutral, causing it to precipitate out of the aqueous solution.[5]

• Isolation:

  • If a solid precipitates: Collect the product by vacuum filtration. Wash the solid with cold water or dilute HCl to remove any inorganic salts. Dry the product under vacuum.

  • If the product oils out or remains dissolved: Extract the acidified aqueous layer multiple times with an organic solvent (e.g., ethyl acetate). Combine the organic extracts, dry with an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the purified tetrazole.

For extremely nonpolar tetrazoles that are difficult to separate from starting material, column chromatography on silica gel may be necessary.[5]

Frequently Asked Questions (FAQs)

Q4: How do I choose the right catalyst for my reaction?

The choice of catalyst is critical and depends on your substrate, solvent, and desired reaction conditions.

Comparison of Common Catalysts:

Catalyst Type	Examples	Advantages	Disadvantages	Best For...
Lewis Acids	ZnCl₂, ZnBr₂, AlCl₃	Highly effective, broad substrate scope, can be used in water.[1][4]	Can be difficult to remove from the product, may require stoichiometric amounts, potential for metal contamination.[12]	A wide variety of nitriles, including challenging substrates. The ZnBr₂/water system is excellent for green chemistry applications.[8]
Brønsted Acids	NH₄Cl, Et₃N·HCl	Inexpensive, readily available, generally easy to work up.	Often requires high temperatures and polar aprotic solvents like DMF, can generate explosive HN₃ in situ.[3][13]	Standard aromatic and aliphatic nitriles in organic solvents.
Organocatalysts	Vilsmeier-Haack type (in situ from NMP)	Low toxicity, inexpensive, high reactivity, metal-free.[5][6]	May require specific conditions (e.g., microwave) for optimal performance.	Reactions where metal contamination is a concern and rapid synthesis is desired.
Heterogeneous Catalysts	Zeolites, Nano-materials (e.g., nano-TiO₂, Co-Ni/Fe₃O₄)	Easily recoverable and reusable, environmentally friendly, simplifies purification.[12][14][15]	May have lower activity than homogeneous catalysts, can require specific preparation.	Industrial-scale synthesis and green chemistry protocols where catalyst recycling is a priority.

Q5: What are the critical safety precautions I must take when working with sodium azide?

Sodium azide (NaN₃) is acutely toxic and can form highly explosive compounds. Strict adherence to safety protocols is mandatory.

• Toxicity: Sodium azide is highly toxic if ingested, inhaled, or absorbed through the skin. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Formation of Explosive Metal Azides: NEVER allow sodium azide to come into contact with heavy metals such as lead, copper, silver, mercury, or their salts. This includes drainpipes (do not discard azide waste down the sink), metal spatulas (use plastic or ceramic), and certain metal-containing reagents.[6]

• Formation of Hydrazoic Acid (HN₃): NEVER mix sodium azide with strong acids in a concentrated form. This reaction generates hydrazoic acid (HN₃), which is a highly toxic, volatile, and explosive gas. Acidification steps during workup must be performed carefully on dilute solutions, preferably in an ice bath, to control the reaction.[3]

• Reaction Quenching: It is essential to destroy any residual azide in the reaction mixture before workup and disposal.

Safety Protocol: Quenching Excess Sodium Azide

This procedure must be performed in a fume hood.

• Cool the reaction mixture to room temperature.

• Slowly and carefully add a freshly prepared aqueous solution of sodium nitrite (NaNO₂) (a 20% solution is typical) . Use a significant excess relative to the initial amount of sodium azide.

• After stirring for a few minutes, slowly add a dilute acid (e.g., 2M H₂SO₄) dropwise until the solution is acidic to litmus paper. This order of addition is critical: add the nitrite solution before the acid . Adding acid first will generate dangerous HN₃.[6]

• The reaction produces nitrogen gas. Once gas evolution ceases, the quenching is complete. You can test for the presence of excess nitrite with starch-iodide paper (a blue color indicates excess nitrite and complete azide destruction).[6]

• The quenched solution can now proceed to the standard workup.

Reaction Mechanism and Key Concepts

The cycloaddition is facilitated by the activation of the nitrile. Below are the generally accepted mechanisms for Lewis and Brønsted acid catalysis.

Lewis Acid Catalysis (e.g., with Zn²⁺)

The Lewis acid coordinates to the nitrogen of the nitrile, increasing the electrophilicity of the nitrile carbon. This facilitates the nucleophilic attack by the azide anion, followed by cyclization to form the zinc-tetrazolide complex, which is then protonated during workup to yield the final product.

Caption: Lewis acid-catalyzed tetrazole synthesis.

Brønsted Acid Catalysis (e.g., with NH₄Cl)

The Brønsted acid protonates the nitrile nitrogen, similarly activating it towards nucleophilic attack by the azide anion. The resulting intermediate then cyclizes and is protonated to form the aromatic tetrazole ring.

Caption: Brønsted acid-catalyzed tetrazole synthesis.

Detailed Experimental Protocols

The following are robust, well-established protocols that can serve as a starting point for your experiments.

Protocol 1: Zinc-Catalyzed Synthesis in Water (Sharpless Method)

This procedure is notable for its safety, broad applicability, and environmental benefits.[5][8]

Materials:

• Nitrile (1.0 eq)

• Sodium Azide (NaN₃) (1.1 - 1.5 eq)

• Zinc Bromide (ZnBr₂) (1.0 eq)

• Deionized Water

• Ethyl Acetate

• 3N Hydrochloric Acid (HCl)

• 1N Sodium Hydroxide (NaOH)

Procedure:

• To a round-bottomed flask equipped with a reflux condenser and a magnetic stir bar, add the nitrile (e.g., 20 mmol), sodium azide (1.43 g, 22 mmol), zinc bromide (4.50 g, 20 mmol), and water (40 mL).

• Heat the mixture to reflux (approx. 100 °C) with vigorous stirring for 24-48 hours. The progress of the reaction should be monitored by TLC or LC-MS. For unactivated or poorly soluble nitriles, higher temperatures (140-170 °C) in a sealed pressure tube may be required.[5]

• After completion, cool the reaction to room temperature.

• Add 3N HCl (30 mL) and ethyl acetate (100 mL) and stir vigorously until all solids dissolve and the aqueous layer has a pH of ~1.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice more with ethyl acetate (2 x 100 mL).

• Combine the organic layers and evaporate the solvent under reduced pressure.

• To the residue, add 0.25 N NaOH (200 mL) and stir for 30 minutes. A suspension of zinc hydroxide may form.

• Filter the suspension and wash the solid with 1N NaOH (20 mL).

• Cool the filtrate in an ice bath and, with vigorous stirring, add 3N HCl until the pH is ~1, causing the tetrazole product to precipitate.

• Collect the solid product by vacuum filtration, wash with cold 3N HCl (2 x 20 mL), and dry under vacuum.

Protocol 2: Ammonium Chloride-Catalyzed Synthesis in DMF

A classic and widely used method for tetrazole synthesis.[3][13]

Materials:

• Nitrile (1.0 eq)

• Sodium Azide (NaN₃) (1.2 - 1.5 eq)

• Ammonium Chloride (NH₄Cl) (1.0 - 1.2 eq)

• N,N-Dimethylformamide (DMF)

• Sodium Nitrite (NaNO₂)

• 2M Sulfuric Acid (H₂SO₄)

• Ethyl Acetate

• 3N Hydrochloric Acid (HCl)

• 1N Sodium Hydroxide (NaOH)

Procedure:

• In a fume hood, add the nitrile (e.g., 10 mmol), sodium azide (0.78 g, 12 mmol), and ammonium chloride (0.64 g, 12 mmol) to a round-bottomed flask containing DMF (20 mL).

• Heat the reaction mixture to 110-125 °C with vigorous stirring for 8-24 hours, monitoring by TLC or LC-MS.

• Cool the reaction to room temperature.

• Quench: Slowly add a 20% aqueous solution of sodium nitrite (approx. 1.5 g NaNO₂ per 1 g of initial NaN₃). Stir for 10 minutes, then slowly add 2M H₂SO₄ until the solution is acidic and gas evolution ceases.

• Remove the DMF under high vacuum.

• Follow the acid-base extraction and product isolation steps as described in Protocol 1 (steps 7-10) or the general purification procedure.

References

• D. Cantillo, B. Gutmann, C. O. Kappe. "Activation of the nitrile substrate by the Brønsted or Lewis acid catalyst is responsible for rate enhancement in azide-nitrile cycloaddition." J. Am. Chem. Soc., 2011, 133 , 4465-4475. [Link]

• Z. P. Demko, K. B. Sharpless. "The reaction of sodium azide with nitriles to give 1H-tetrazoles proceeds readily in water with zinc salts as catalysts." J. Org. Chem., 2001, 66 , 7945-7950. [Link]

• S. Mohammad Sajadi. "Synthesis of 5-substituted 1H-tetrazoles using natural and reusable Natrolite zeolite." Soran University, N.D. [Link]

• S. K. De, R. A. Gibbs. "Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate." ACS Omega, 2024, 9 (19), 21626-21636. [Link]

• A. A. F. Al-Mokhtar, et al. "Efficient synthesis of tetrazoles via [2 + 3] cycloaddition reaction catalyzed by cobalt–nickel on magnetic mesoporous hollow spheres." RSC Publishing, 2025. [Link]

• S. J. Wittenberger, B. G. Donner. "Dialkyltin oxide mediated addition of trimethylsilyl azide to nitriles. A novel preparation of 5-substituted tetrazoles." J. Org. Chem., 1993, 58 , 4139–4141. [Link]

• S. Vorona, T. Artamonova, Y. Zevatskii, L. Myznikov. "Thiocyanates and nitriles are converted efficiently into the corresponding 5-substituted 1H-tetrazoles in the presence of zinc(II) chloride and sodium azide in isopropanol, n-propanol, or n-butanol." Synthesis, 2014, 46 , 781-786. [Link]

• Z. P. Demko, K. B. Sharpless. "Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water." J. Org. Chem., 2001, 66 , 7945-7950. [Link]

• ChemHelpASAP. "tetrazole synthesis from a nitrile and azide - laboratory experiment." YouTube, 2022. [Link]

• Z. P. Demko, K. B. Sharpless. "Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water." Organic Chemistry Portal, N.D. [Link]

• A. Dömling, et al. "Tetrazoles via Multicomponent Reactions." Chemical Reviews, 2019. [Link]

• S. M. Sajadi, et al. "Nano TiO2 as an efficient and reusable heterogeneous catalyst for the synthesis of 5-substituted 1H-tetrazoles." IISTE, N.D. [Link]

• A. A. F. Al-Mokhtar, et al. "Efficient synthesis of tetrazoles via [2 + 3] cycloaddition reaction catalyzed by cobalt–nickel on magnetic mesoporous hollow spheres." National Institutes of Health, 2025. [Link]

• "Sodium Azide Hazards and Disposal." Princeton University Environmental Health & Safety, N.D. [Link]

• D. Cantillo, B. Gutmann, C. O. Kappe. "Mechanistic Insights on Azide-Nitrile Cycloadditions: On the Dialkyltin Oxide-Trimethylsilyl Azide Route and a New Vilsmeier-Haack-Type Organocatalyst." J. Am. Chem. Soc., 2011, 133 , 4465-4475. [Link]

• A. S. K. Hashmi. "Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance." ResearchGate, N.D. [Link]

• "Benzamide-simplified mass spectrum." ResearchGate, N.D. [Link]

• K. L. Craft, et al. "Discriminating Aromatic Parent Compounds and Their Derivative Isomers in Ice Grains From Enceladus and Europa Using a Laboratory Analogue for Spaceborne Mass Spectrometers." Freie Universität Berlin, 2022. [Link]

• "Supplementary Information." The Royal Society of Chemistry, N.D. [Link]

• D. Cantillo, B. Gutmann, C. O. Kappe. "Mechanistic Insights on Azide-Nitrile Cycloadditions: On the Dialkyltin Oxide-Trimethylsilyl Azide Route and a New Vilsmeier-Haack-Type Organocatalyst." ResearchGate, 2011. [Link]

• A. Dondoni, et al. "Click Azide−Nitrile Cycloaddition as a New Ligation Tool for the Synthesis of Tetrazole-Tethered C Glycosyl α-Amino Acids." ResearchGate, 2008. [Link]

• M. A. G. G. Van den Broek, et al. "Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements." PubMed Central, 2021. [Link]

• H. A. H. Abdellatif, et al. "Tetrazolium Compounds: Synthesis and Applications in Medicine." PubMed Central, 2015. [Link]

• R. Verma, et al. "Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy." Frontiers, 2024. [Link]

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• 6. Mechanistic Insights on Azide-Nitrile Cycloadditions: On the Dialkyltin Oxide-Trimethylsilyl Azide Route and a New Vilsmeier-Haack-Type Organocatalyst [organic-chemistry.org]
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• 8. mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions for analysis and identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 15. iiste.org [iiste.org]

stability issues of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid in solution

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to address common stability issues encountered when working with this compound in solution. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide direct, actionable advice to ensure the integrity of your experiments.

Troubleshooting Guide

This section addresses specific problems you may encounter during the handling and use of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid in solution.

Issue 1: Precipitation or Cloudiness Observed in Solution

Question: I've prepared a solution of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid, and it has become cloudy or formed a precipitate. What could be the cause, and how can I resolve this?

Answer:

Precipitation of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid from a solution can be attributed to several factors, primarily related to solubility limits and pH effects.

Probable Causes & Solutions:

• Exceeded Solubility Limit: The concentration of your solution may be too high for the chosen solvent.

  • Solution: Attempt to gently warm the solution to increase solubility. If the precipitate redissolves upon warming and remains in solution upon cooling, you are likely near the saturation point. For future experiments, consider preparing a more dilute solution.

• pH-Dependent Solubility: As a carboxylic acid, the solubility of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid is highly dependent on the pH of the solution. In acidic to neutral pH, the compound exists predominantly in its less soluble protonated form.

  • Solution: To increase solubility, adjust the pH of your aqueous solution to be slightly alkaline (e.g., pH 7.5-8.5). The addition of a base like sodium bicarbonate or a dilute sodium hydroxide solution will deprotonate the carboxylic acid, forming the more soluble carboxylate salt. Always add the base dropwise while monitoring the pH to avoid extreme alkaline conditions that could promote degradation.

• Solvent Polarity: The choice of solvent can significantly impact the stability and solubility of tetrazole derivatives[1].

  • Solution: If working with organic solvents, ensure the polarity is appropriate. If the compound is precipitating from a non-polar solvent, consider switching to a more polar solvent system.

Issue 2: Inconsistent or Non-Reproducible Experimental Results

Question: My experimental results using solutions of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid are not consistent. Could this be a stability issue?

Answer:

Yes, inconsistent results are a common symptom of compound degradation. The tetrazole ring, while generally considered metabolically stable, can be susceptible to chemical degradation under certain conditions[2][3].

Probable Causes & Solutions:

• Hydrolytic Degradation: The stability of the tetrazole ring can be influenced by pH[1]. While specific data for this compound is limited, tetrazoles can be susceptible to degradation under strongly acidic or basic conditions over time.

  • Solution: Prepare fresh solutions for each experiment. If solutions must be stored, keep them at a low temperature (2-8 °C) and protected from light. For longer-term storage, flash-freeze aliquots in an appropriate solvent and store at -20 °C or -80 °C. Conduct a small-scale stability study to determine the acceptable storage duration for your specific experimental conditions (see Protocol 2).

• Photodegradation: Tetrazole derivatives can undergo photochemical transformations, often leading to the extrusion of molecular nitrogen and the formation of various degradation products[4][5].

  • Solution: Protect your solutions from light by using amber vials or by wrapping your containers in aluminum foil. Avoid prolonged exposure to ambient laboratory light.

• Thermal Degradation: Elevated temperatures can promote the decomposition of tetrazoles[6].

  • Solution: Avoid heating solutions for extended periods. If warming is necessary to aid dissolution, do so gently and for the shortest time possible. Store stock solutions and working solutions at recommended low temperatures.

Issue 3: Appearance of New Peaks in Chromatographic Analysis (e.g., HPLC)

Question: I am analyzing my solution of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid by HPLC and have noticed new, unexpected peaks appearing over time. What do these represent?

Answer:

The appearance of new peaks in your chromatogram is a strong indication of chemical degradation.

Probable Causes & Solutions:

• Degradation Products: The new peaks likely correspond to degradation products of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid. The specific nature of these products will depend on the degradation pathway (e.g., hydrolysis, photolysis).

  • Solution: To identify the cause, you can perform a forced degradation study (see Protocol 2 for a general approach). This involves intentionally exposing your compound to harsh conditions (acid, base, oxidation, light, heat) to accelerate the formation of degradation products. By comparing the chromatograms from these stressed samples to your experimental samples, you can infer the likely cause of the degradation.

• Reaction with Solution Components: The compound may be reacting with other components in your solution, such as buffers or excipients.

  • Solution: Review the composition of your solution. If it contains reactive species, consider if they are necessary or if they can be replaced with more inert alternatives.

Frequently Asked Questions (FAQs)

Q1: What is the recommended way to prepare a stock solution of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid?

A1: For a detailed procedure, please refer to Protocol 1: Preparation of a Stock Solution . In general, it is recommended to use a high-purity solvent in which the compound is freely soluble. For aqueous solutions, it is often beneficial to prepare the stock solution in a slightly basic buffer (pH 7.5-8.5) to ensure the compound is in its more soluble deprotonated form.

Q2: What are the optimal storage conditions for solutions of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid?

A2: To minimize degradation, solutions should be stored at low temperatures (2-8 °C for short-term storage, or frozen at -20 °C to -80 °C for long-term storage) and protected from light. It is highly recommended to prepare fresh solutions for critical experiments.

Q3: How does pH affect the stability of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid in aqueous solutions?

Q4: What are the likely degradation pathways for this compound?

A4: Based on the general chemistry of tetrazoles, potential degradation pathways include:

• Photolysis: Upon exposure to UV light, the tetrazole ring can extrude molecular nitrogen (N₂) to form reactive intermediates that can rearrange into various products[4][5].

• Thermolysis: At elevated temperatures, the tetrazole ring can also undergo ring-opening or fragmentation, again often with the loss of N₂[6].

• Hydrolysis: While generally stable, extreme pH conditions could potentially lead to the cleavage of the tetrazole ring or hydrolysis of the propanoic acid side chain, although the latter is less likely under typical experimental conditions.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

This protocol provides a general method for preparing a stock solution of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid.

Materials:

• 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid (solid)

• High-purity solvent (e.g., DMSO for organic stock, or a suitable aqueous buffer like PBS for aqueous stock)

• Calibrated balance

• Volumetric flasks (Class A)

• Pipettes

• Vortex mixer and/or sonicator

• pH meter (for aqueous solutions)

• 0.1 M NaOH or HCl (for pH adjustment)

Procedure:

• Determine the desired concentration and volume of the stock solution.

• Accurately weigh the required amount of solid 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid.

• Transfer the solid to a volumetric flask of the appropriate size.

• Add a portion (approx. 50-70%) of the solvent to the flask.

• Facilitate dissolution by vortexing or sonicating. Gentle warming may be applied if necessary, but avoid excessive heat.

• For aqueous solutions: Once the solid is dissolved, check the pH. If necessary, adjust the pH to the desired range (e.g., 7.5-8.5 for enhanced solubility) by adding 0.1 M NaOH or HCl dropwise.

• Bring the solution to the final volume with the solvent.

• Mix thoroughly by inverting the flask several times.

• Store the solution in an amber vial at the recommended temperature.

Protocol 2: General Approach for a Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study to understand the stability of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid.

Objective: To identify potential degradation products and pathways under various stress conditions.

Procedure:

• Prepare a stock solution of the compound at a known concentration.

• Aliquot the stock solution into separate, appropriately labeled amber vials for each stress condition.

• Acidic Hydrolysis: Add 0.1 M HCl to an aliquot to achieve a final HCl concentration of 0.01 M.

• Basic Hydrolysis: Add 0.1 M NaOH to an aliquot to achieve a final NaOH concentration of 0.01 M.

• Oxidative Degradation: Add 3% hydrogen peroxide to an aliquot.

• Thermal Degradation: Place an aliquot in an oven at a controlled elevated temperature (e.g., 60 °C).

• Photolytic Degradation: Expose an aliquot to a UV light source.

• Control Sample: Keep one aliquot at the recommended storage conditions (e.g., 4 °C, protected from light).

• Monitor the samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analyze the samples at each time point using a stability-indicating analytical method, such as HPLC with UV detection. Compare the chromatograms of the stressed samples to the control sample to identify degradation peaks.

Data & Diagrams

Table 1: Physicochemical Properties and Recommended Handling of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid

Property	Value / Recommendation	Source / Rationale
Molecular Formula	C₅H₈N₄O₂	PubChem CID: 138402116
Molecular Weight	156.14 g/mol	PubChem CID: 138402116
Appearance	White to off-white solid	Typical for this class of compounds
Aqueous Solubility	pH-dependent; increases with pH	General property of carboxylic acids
Recommended Solvents	DMSO, DMF, slightly basic aqueous buffers	Common solvents for similar compounds
Recommended Storage (Solid)	2-8 °C, desiccated	General best practice for chemical reagents
Recommended Storage (Solution)	2-8 °C (short-term), -20 to -80 °C (long-term), protected from light	To minimize hydrolytic and photodegradation
Known Incompatibilities	Strong oxidizing agents, strong acids and bases (prolonged exposure)	General chemical reactivity

Diagrams

Caption: General experimental workflow for assessing stability.

Caption: A hypothetical photodegradation pathway for 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid.

References

• Ostrovskii, V.A., Chernova, E.N., Zhakovskaya, Z.A., Pavlyukova, Yu.N., Ilyushin, M.A., & Trifonov, R.E. (2024). Decomposition products of tetrazoles. Russian Chemical Reviews, 93(8). [Link]

• Cristiano, M. L. S. (2010). Photochemical Transformations of Tetrazole Derivatives: Applications in Organic Synthesis. Molecules, 15(5), 3755-3779. [Link]

• Gaponik, P. N., & Ivashkevich, O. A. (2003). Tetrazoles: Synthesis, Structures, Physico-Chemical Properties and Application. CORE. [Link]

• Bhattacharya, S., & Chaudhuri, P. (2025). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers in Chemistry. [Link]

• Ballatore, C., et al. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. Journal of Medicinal Chemistry, 56(19), 7475-7508. [Link]

• Herr, R. J. (2002). 5-Substituted-1H-tetrazoles as Carboxylic Acid Isosteres: Medicinal Chemistry and Synthetic Methods. Bioorganic & Medicinal Chemistry, 10(11), 3379-3393. [Link]

• Orf, J. E., & D'Andrea, S. V. (2021). Tetrazoles via Multicomponent Reactions. Chemical Reviews, 121(23), 14347-14392. [Link]

• Ostrovskii, V. A., et al. (2024). Decomposition products of tetrazoles as starting reagents of secondary chemical and biochemical reactions. Mendeleev Communications, 34(5), 549-560. [Link]

• Hawkins, D. G., et al. (2017). A validated LC method for the determination of assay and purity of DRF-2725 and its enantiomers by chiral chromatography. International Journal of Research in Pharmacy and Chemistry, 7(3), 436-444. [Link]

• Gaponik, P. N., et al. (2004). Synthesis of 1,5-Disubstituted Tetrazoles and Study of Their Antibacterial Activity. Pharmaceutical Chemistry Journal, 38(2), 80-84. [Link]

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry, 66(24), 7945-7950. [Link]

• Lassalas, P., et al. (2016). Structure Property Relationships of Carboxylic Acid Isosteres. Journal of Medicinal Chemistry, 59(7), 3183-3203. [Link]

• Vladimirova, S., et al. (2019). Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring. Pharmacia, 66(4), 213-219. [Link]

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• Bhumi Publishing. (2025). 1,5-Disubstituted Tetrazoles: Synthesis and Characterization. [Link]

• Boraei, A. A. A. (2001). Acidity constants of some tetrazole compounds in various aqueous-organic solvent media. Journal of Chemical & Engineering Data, 46(4), 939-943. [Link]

• Yildirim, I., et al. (2016). Development and Full Validation of a Stability-indicating HPLC Method for the Determination of the Anticancer Drug Temozolomide in Pharmaceutical Form. Marmara Pharmaceutical Journal, 20(3), 323-333. [Link]

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Technical Support Center: Scaling Up 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid Production

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis and scale-up of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid. This guide is designed for researchers, chemists, and process development professionals. It provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols based on established chemical principles and field-proven insights. Our goal is to help you navigate the challenges of moving from bench-scale synthesis to larger-scale production safely and efficiently.

Section 1: Synthetic Strategy Overview

The most common and industrially viable route to 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid involves a two-step process. First, the formation of the 5-methyl-1H-tetrazole core via a [3+2] cycloaddition reaction. Second, the selective N-alkylation of this core to introduce the propanoic acid side chain.

The primary challenges in scaling up this synthesis are:

• Safety: Handling sodium azide and the potential in-situ formation of hydrazoic acid.

• Regioselectivity: Controlling the alkylation to favor the desired N-1 isomer over the N-2 isomer.

• Purification: Separating the desired product from isomers and impurities on a large scale.

• Thermal Stability: Managing the exothermic nature of the reactions and the inherent energetic properties of tetrazoles.[1][2]

Below is a general workflow for the synthesis.

Caption: General two-step synthesis workflow for 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid.

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during synthesis and scale-up, presented in a question-and-answer format.

2.1 Issues in 5-Methyltetrazole Synthesis ([3+2] Cycloaddition)

Question: My reaction to form 5-methyltetrazole is sluggish or stalls completely. What are the likely causes and solutions?

Answer: A slow or incomplete reaction is a common issue, often related to catalyst activity, solvent choice, or temperature.

• Causality: The [3+2] cycloaddition between a nitrile (acetonitrile) and an azide is mechanistically complex.[3] The nitrile must be activated to be attacked by the azide anion.[4] This activation is the primary role of the catalyst.

• Troubleshooting Steps:

  • Catalyst Choice: While ammonium chloride is often used, Lewis acids like zinc salts (e.g., ZnBr₂, ZnCl₂) are highly effective, especially in aqueous media.[5][6][7] Zinc catalysts activate the nitrile, making it more electrophilic and accelerating the reaction.[7] If using ammonium chloride, ensure it is dry and of good quality.

  • Solvent System: Dimethylformamide (DMF) is a common solvent, but its high boiling point can make removal difficult on a large scale. Water is a greener and safer alternative when used with a suitable catalyst like ZnBr₂.[6][7] The reaction in water often proceeds readily and avoids the hazards of residual DMF.

  • Temperature Control: These reactions typically require heating (100-150 °C).[3] Ensure your reaction temperature is stable and accurately measured. On a larger scale, "hot spots" can be an issue, so efficient stirring and a reactor with good heat transfer are critical.

  • Purity of Reagents: Ensure your acetonitrile and sodium azide are of high purity. Water content in the solvent (if not the primary solvent) can affect catalyst performance.

Question: I'm concerned about the safety of using sodium azide, especially with an acid catalyst like ammonium chloride. How can I mitigate the risks?

Answer: This is a critical concern. Sodium azide is highly toxic, and its reaction with acids forms the volatile, toxic, and explosive hydrazoic acid (HN₃).[8][9]

• Causality: Ammonium chloride can act as a proton source, especially at elevated temperatures, leading to the formation of HN₃. The pKa of HN₃ is approximately 4.7, so any acidic condition will favor its formation.

• Mitigation Strategies:

  • Use a Lewis Acid Catalyst in Water: The method developed by Sharpless and co-workers using zinc salts in water is inherently safer because the reaction is not conducted under acidic conditions, minimizing the formation of free HN₃.[5][7]

  • Strict pH Control: If using other methods, maintain the pH above 7. Never add acid directly to a solution containing a significant concentration of sodium azide.

  • Engineering Controls: Always conduct the reaction in a well-ventilated fume hood or a contained reactor system. On scale-up, consider a closed system with a scrubber to neutralize any potential off-gassing of HN₃.

  • Avoid Heavy Metals: Sodium azide can form dangerously explosive salts with heavy metals like lead, copper, mercury, silver, and zinc.[8] Ensure your reactor, stirrer, and any transfer lines are made of compatible materials (e.g., glass, stainless steel, Teflon). While zinc salts are used as catalysts, they are managed within the reaction matrix and quenched during workup. Avoid using brass or bronze fittings.

Hazard	Mitigation Strategy	Reference
Toxicity of NaN₃	Use appropriate PPE (gloves, lab coat, eye protection). Handle as a powder in a ventilated enclosure.	[8]
Formation of HN₃	Use non-acidic catalysts (e.g., ZnBr₂) or maintain basic pH.	[5][9]
Explosive Metal Azides	Use compatible equipment (glass, stainless steel). Avoid lead, copper, brass.	[8]
Thermal Decomposition	Do not heat solid NaN₃ above 275 °C. Control reaction exotherms carefully.	[8]

2.2 Challenges in N-Alkylation (Regioselectivity Control)

Question: My N-alkylation of 5-methyltetrazole produces a mixture of N-1 and N-2 isomers. How can I improve the selectivity for the desired N-1 product?

Answer: Achieving high regioselectivity is the most significant challenge in this synthesis. The 5-methyltetrazole anion is ambident, with nucleophilic centers at both N-1 and N-2, leading to the formation of two regioisomers.[10]

• Causality: The ratio of N-1 to N-2 alkylation is influenced by a combination of steric and electronic factors, which are highly dependent on the reaction conditions (solvent, counter-ion, temperature, and the nature of the alkylating agent).

• Troubleshooting & Optimization:

  • Solvent Choice: Polar aprotic solvents like acetone, acetonitrile (ACN), or DMF generally favor N-2 alkylation. Less polar solvents may slightly favor N-1, but this effect can be inconsistent. A systematic screen of solvents is recommended.

  • Counter-ion Effect (Base Choice): The nature of the cation from the deprotonated tetrazole can influence the site of alkylation. Using a bulky counter-ion or certain phase-transfer catalysts (PTC) can sometimes steer selectivity. Bases like potassium carbonate (K₂CO₃) are common.

  • Steric Hindrance: The N-1 position is generally less sterically hindered than the N-2 position. However, electronic effects often dominate. For this specific substrate, controlling electronics is key.

  • Temperature: Lowering the reaction temperature can sometimes improve selectivity by favoring the thermodynamically controlled product, but this may significantly slow down the reaction rate.

  • Separation is Key: It is often more practical to optimize for a consistent, reproducible isomer ratio and then develop a robust method for separating the isomers post-synthesis. Pure N-1 and N-2 isomers have different physical properties (polarity, pKa, crystal packing) that can be exploited.

Caption: Competing N-1 and N-2 alkylation pathways for the 5-methyltetrazole anion.

2.3 Problems in Work-up and Purification

Question: After hydrolysis of the ester, I have trouble isolating the final carboxylic acid product. It remains as a thick oil or is difficult to extract.

Answer: Isolation issues are common for polar, acidic compounds like this. The key is to leverage the acidic nature of the carboxylic acid and the weakly acidic nature of the tetrazole ring.

• Causality: The product has multiple polar functional groups, making it highly water-soluble, especially when deprotonated (as a carboxylate/tetrazolate salt). It can also form emulsions during extraction.

• Troubleshooting Steps:

  • Acid-Base Extraction: This is the most powerful purification technique here.

    • After hydrolysis, your product is in an aqueous basic solution as a salt. First, wash with a non-polar organic solvent (e.g., heptane, MTBE) to remove any non-polar impurities.

    • Carefully acidify the aqueous layer with a strong acid (e.g., 2M HCl) to a pH of ~2-3. This protonates the carboxylic acid, making the molecule neutral and much more soluble in organic solvents.

    • Extract the protonated product into a suitable organic solvent like ethyl acetate or dichloromethane.

  • Breaking Emulsions: If emulsions form during extraction, adding brine (saturated NaCl solution) can help break them by increasing the density of the aqueous phase.

  • Crystallization: This is the preferred method for purification at scale. Finding the right solvent system is crucial.

    • Screen various solvents: Try dissolving the crude oil in a minimal amount of a good solvent (e.g., ethyl acetate, acetone, isopropanol) and then adding a poor solvent (e.g., heptane, hexanes) until turbidity appears.

    • Cool the solution slowly to promote crystal growth. Seeding with a small crystal of pure product can be very effective.

Caption: Workflow for acid-base work-up and purification.

Section 3: Frequently Asked Questions (FAQs)

Q1: How can I analytically distinguish between the N-1 and N-2 isomers?

• A1: ¹H and ¹³C NMR spectroscopy are the most definitive methods. The chemical shifts of the methyl group and the methylene protons adjacent to the tetrazole ring will be different for each isomer. Typically, the N-2 isomer's signals are shifted downfield compared to the N-1 isomer. Developing an HPLC method is also essential for quantifying the isomer ratio in crude and final products.

Q2: What are the thermal hazards associated with the final product?

• A2: Tetrazoles are nitrogen-rich, energetic compounds.[11] While the propanoic acid derivative is generally stable, it can decompose exothermically at elevated temperatures. It is crucial to perform thermal analysis, such as Differential Scanning Calorimetry (DSC), on the final product to determine its decomposition onset temperature before attempting large-scale drying or handling at high temperatures. Decomposition often involves the release of nitrogen gas.[1]

Q3: Are there greener alternatives for the solvents used in this synthesis?

• A3: Yes. For the first step, water is an excellent and safe alternative to DMF when using a zinc catalyst.[7] For the alkylation step, solvents like 2-methyltetrahydrofuran (2-MeTHF) can be considered as a replacement for traditional polar aprotic solvents. For extractions, methyl tert-butyl ether (MTBE) or ethyl acetate are generally preferred over dichloromethane.

Q4: My final product has a slight color. What is the likely cause?

• A4: Minor impurities from the reaction or degradation products can cause discoloration. A final purification step, such as a charcoal treatment followed by recrystallization, can often remove colored impurities. Ensure all solvents are high purity and that the reaction was not overheated.

Section 4: Detailed Experimental Protocols

Protocol 1: Synthesis of 5-Methyl-1H-tetrazole (Aqueous Route)

• Disclaimer: This protocol is for informational purposes. All lab work should be conducted by trained personnel with appropriate safety precautions.

• To a suitable reactor equipped with a mechanical stirrer, reflux condenser, and temperature probe, add deionized water (5 volumes relative to acetonitrile).

• Add acetonitrile (1.0 eq), sodium azide (1.2 eq), and zinc bromide (ZnBr₂, 0.5 eq). Caution: Sodium azide is highly toxic. Handle with extreme care.

• Heat the mixture to reflux (approx. 100-105 °C) and maintain for 24-48 hours. Monitor the reaction progress by HPLC or TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully add 6M hydrochloric acid to adjust the pH to ~2. This will protonate the tetrazole. Warning: This step should be done slowly in a well-ventilated area as some HN₃ may form.

• Extract the aqueous mixture with ethyl acetate (3 x 5 volumes).

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 5-methyl-1H-tetrazole, which can be purified further by crystallization.

Protocol 2: N-Alkylation and Hydrolysis

• In a reactor, dissolve 5-methyl-1H-tetrazole (1.0 eq) in acetone or acetonitrile (10 volumes).

• Add finely ground potassium carbonate (K₂CO₃, 1.5 eq).

• Add ethyl 3-bromopropanoate (1.1 eq) dropwise at room temperature.

• Heat the mixture to reflux and maintain for 12-24 hours, monitoring by HPLC to track the consumption of starting material and the formation of the two product isomers.

• Cool the reaction, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• Dissolve the resulting crude ester mixture in ethanol (5 volumes). Add a 2M aqueous solution of sodium hydroxide (NaOH, 2.5 eq).

• Stir the mixture at room temperature until the hydrolysis is complete (monitor by HPLC).

• Concentrate the mixture to remove the ethanol. Dilute with water and perform the acid-base work-up as described in the Troubleshooting section (2.3) to isolate the mixture of carboxylic acid isomers.

• Purify the desired 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid by fractional crystallization.

Section 5: References

• Sharpless, K. B., et al. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry, 66(23), 7945–7950. [Link]

• Demko, Z. P., & Sharpless, K. B. (2001). An Intramolecular [2+3] Cycloaddition Route to Fused 5-Substituted Tetrazoles. Organic Letters, 3(25), 4091–4094. [Link]

• Matyas, R., & Pachman, J. (2013). Primary Explosives. Springer Science & Business Media. [Link]

• ACS Chemical Health & Safety. (2022). How Dangerous Is Too Dangerous? A Perspective on Azide Chemistry. ACS Chemical Health & Safety, 29(5), 379–382. [Link]

• Fedorov, I. A., et al. (2020). Thermal Stability of Bis-Tetrazole and Bis-Triazole Derivatives with Long Catenated Nitrogen Chains: Quantitative Insights from High-Level Quantum Chemical Calculations. The Journal of Physical Chemistry A, 124(35), 7168–7177. [Link]

• Himo, F., et al. (2005). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society, 127(8), 2636–2643. [Link]

• MDPI. (2018). Experimental and Computational Studies on N-alkylation Reaction of N-Benzoyl 5-(Aminomethyl)Tetrazole. Molecules, 23(11), 2990. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
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refinement of analytical protocols for 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the analytical refinement of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical troubleshooting for common challenges encountered during the analysis of this unique molecule. Our focus is on explaining the causality behind experimental choices to empower you to develop robust and reliable analytical protocols.

Introduction: Understanding the Analyte

3-(5-methyl-1H-tetrazol-1-yl)propanoic acid presents a distinct analytical challenge due to its composite structure. It combines a polar, acidic propanoic acid moiety with a nitrogen-rich, aromatic tetrazole ring. The tetrazole group is a well-known bioisostere of a carboxylic acid, possessing a similar pKa (typically 4.5-4.9) and the ability to participate in multiple hydrogen bonds.[1] This dual acidic nature and high polarity mean that standard analytical protocols often require careful refinement for optimal performance.

This guide provides troubleshooting FAQs and refined protocols for the most common analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Section 1: High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone technique for the quantification and purity assessment of this compound. However, its polar and acidic nature can lead to common issues like poor retention on standard reversed-phase columns and asymmetric peak shapes.

Frequently Asked Questions (HPLC)

Question 1: I'm struggling with retaining 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid on my C18 column. The peak elutes near the void volume. How can I improve retention?

Answer: This is a classic challenge with polar acidic compounds.[2] The limited interaction with the nonpolar C18 stationary phase causes it to elute quickly with the mobile phase front. There are two primary strategies to address this:

• Mobile Phase pH Adjustment: The key is to suppress the ionization of the propanoic acid group. By operating the mobile phase at a pH at least 1.5-2 units below the compound's pKa (~4.5), you will analyze the neutral, more hydrophobic form of the molecule, which will interact more strongly with the C18 phase. An acidic mobile phase also suppresses the ionization of residual silanol groups on the silica backbone of the column, which can otherwise cause undesirable secondary interactions.[3] We recommend a starting pH of 2.5-3.0, achieved using additives like formic acid, phosphoric acid, or trifluoroacetic acid (TFA).[4][5]

• Alternative Column Chemistries: If pH adjustment is insufficient or incompatible with your detection method (e.g., causing ion suppression in MS), consider a column designed for polar analytes. Options include:

  • Polar-Endcapped Columns: These have a polar group shielding the residual silanols, which improves peak shape for polar and basic compounds.

  • Polar-Embedded Columns: These contain a polar group (e.g., amide, carbamate) embedded within the alkyl chain, which promotes retention of polar compounds under highly aqueous mobile phase conditions.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): This technique uses a polar stationary phase (like bare silica or a bonded polar phase) with a high organic, low aqueous mobile phase. It is an excellent alternative for retaining highly polar compounds that are unretained in reversed-phase.[6]

Troubleshooting Guide (HPLC)

Issue 1.1: My peak is tailing significantly. What is the cause and how do I fix it?

Causality: Peak tailing for an acidic analyte like this is most often caused by secondary interactions with active sites on the HPLC column. The primary culprits are ionized residual silanol groups (Si-O⁻) on the silica support, which can interact electrostatically with any small portion of the ionized analyte.

Solutions:

• Lower Mobile Phase pH: As mentioned above, reducing the pH to ~2.5 protonates the silanol groups, neutralizing them and minimizing these secondary interactions.[7]

• Increase Buffer Strength: A higher buffer concentration in the mobile phase can help to shield the active sites on the stationary phase.[8]

• Use a Modern, High-Purity Column: Newer columns are manufactured with high-purity silica that has a much lower concentration of metal impurities and acidic silanols, making them less prone to tailing with polar compounds.

• Check for Column Overload: Injecting too much sample can saturate the stationary phase, leading to tailing. Try reducing the injection volume or sample concentration.[8]

Issue 1.2: My retention times are drifting to be shorter with each injection. What's happening?

Causality: Decreasing retention times often indicate a change in the stationary phase itself. For silica-based columns, the most common cause is the hydrolytic degradation ("stripping") of the bonded phase, which occurs when operating at a high pH (typically > 8). While you should be operating at a low pH for this analyte, another possibility is insufficient column equilibration between gradient runs.

Solutions:

• Verify Mobile Phase pH: Ensure your mobile phase is within the stable pH range for your column (typically pH 2-8 for standard silica columns).[8]

• Increase Equilibration Time: If using a gradient method, ensure the column is fully re-equilibrated to the initial mobile phase conditions before the next injection. A minimum of 10 column volumes is a good starting point.

• Use a Guard Column: A guard column is a small, disposable column placed before the analytical column to protect it from strongly retained matrix components that could foul the main column and alter its chemistry.[8]

Workflow & Recommended Starting Protocol

The following diagram outlines a logical workflow for developing a robust HPLC method for this analyte.

Caption: Workflow for HPLC method development.

Table 1: Recommended Starting HPLC-UV Parameters

Parameter	Recommendation	Rationale
Column	High-Purity C18, 150 x 4.6 mm, 3.5 µm	Standard starting point; high purity minimizes silanol interactions.
Mobile Phase A	0.05% Trifluoroacetic Acid (TFA) in Water	Lowers pH to ~2.5 to suppress ionization of the analyte and silanols.[5]
Mobile Phase B	Acetonitrile	Common organic modifier.
Gradient	10% to 70% B over 15 minutes	A broad starting gradient to locate the peak.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 °C	Provides better reproducibility than ambient temperature.[4]
Injection Vol.	10 µL	Standard starting volume.
UV Detection	220 nm	The tetrazole ring should have UV absorbance at lower wavelengths.

| Sample Diluent | Mobile Phase A or Water:Acetonitrile (90:10) | Dissolving the sample in a solvent weaker than the mobile phase prevents peak distortion.[3] |

Section 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Direct analysis of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid by GC-MS is not feasible due to its low volatility and thermal lability, stemming from the polar carboxylic acid and tetrazole functional groups. A chemical derivatization step is mandatory to proceed with GC analysis.

Frequently Asked Questions (GC-MS)

Question 2: Why can't I inject my sample directly onto the GC? What derivatization is needed?

Answer: Gas chromatography requires that analytes be volatile and thermally stable enough to be vaporized in the heated inlet without decomposing. Your compound, with its carboxylic acid group, is highly polar and will form strong hydrogen bonds, making it non-volatile. It will either get stuck in the GC inlet or decompose upon heating.

The solution is derivatization , a chemical reaction to convert the polar functional group into a less polar, more volatile one. For the carboxylic acid group, the most common and effective method is esterification , typically to form a methyl ester.[9][10] This reaction replaces the acidic proton of the -COOH group with a methyl group, breaking the hydrogen bonding network and significantly increasing volatility.

Troubleshooting Guide (GC-MS)

Issue 2.1: I performed a methyl esterification, but I see no peak for my analyte, or the peak is very small.

Causality: This points to a failure or inefficiency in the derivatization reaction. Common causes include the presence of water, incorrect reagent stoichiometry, or insufficient reaction time/temperature.

Solutions:

• Ensure Anhydrous Conditions: Water will compete with the derivatizing agent and can hydrolyze the newly formed ester. Ensure your sample extract is completely dry (e.g., by using sodium sulfate or evaporation to dryness) before adding the derivatization reagent.

• Optimize Reaction Conditions: Ensure you are using a molar excess of the derivatization agent (e.g., BF₃-Methanol, diazomethane, or TMSH). Gently heating the reaction (e.g., 60-80 °C for 15-30 minutes) can drive it to completion. Always perform these reactions in a fume hood with appropriate safety precautions.

• Verify Reagent Quality: Derivatization reagents can degrade over time. Use fresh or properly stored reagents.

Experimental Protocol: Methyl Esterification for GC-MS

This protocol uses BF₃-Methanol, a common and effective reagent.

• Sample Preparation: Prepare a solution of your sample in a non-polar, aprotic solvent (e.g., Toluene or Dichloromethane). If the sample is in an aqueous matrix, perform a liquid-liquid extraction into an organic solvent and dry the organic phase thoroughly with anhydrous sodium sulfate.

• Evaporation: Transfer a known aliquot of the dried organic extract to a reaction vial and evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Derivatization: Add 200 µL of Toluene and 200 µL of 14% Boron Trifluoride in Methanol (BF₃-Methanol) to the dried sample residue.

• Reaction: Cap the vial tightly and heat at 80 °C for 20 minutes in a heating block.

• Quenching & Extraction: After cooling to room temperature, add 1 mL of saturated sodium chloride solution to quench the reaction. Add 500 µL of Hexane, vortex for 1 minute, and centrifuge to separate the layers.

• Analysis: Carefully collect the upper hexane layer, which contains the derivatized analyte (the methyl ester), and inject it into the GC-MS.

Caption: Workflow for sample derivatization.

Section 3: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the unambiguous structural confirmation of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid.

Frequently Asked Questions (NMR)

Question 3: What are the key signals I should expect in the ¹H NMR spectrum?

Answer: For this structure, you should expect to see five distinct proton environments. The carboxylic acid proton is often very broad and can be difficult to observe, but the other signals should be clear.

Table 2: Predicted ¹H NMR Chemical Shifts (in DMSO-d₆)

Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Carboxylic Acid (-COOH)	~12.0 - 12.5	Broad Singlet	1H	Highly deshielded acidic proton.[11]
Tetrazole Methylene (-N-CH₂ -)	~4.5 - 4.7	Triplet	2H	Deshielded by the adjacent electronegative tetrazole ring.
Propanoic Methylene (-CH₂ -COOH)	~2.8 - 3.0	Triplet	2H	Deshielded by the adjacent carbonyl group. Similar to propanoic acid (~2.4 ppm) but shifted further downfield by the tetrazole.[12]

| Tetrazole Methyl (-CH₃ ) | ~2.5 - 2.6 | Singlet | 3H | Attached to the aromatic tetrazole ring. |

Note: The tetrazole ring itself may have an N-H proton if the propanoic acid is attached at a different nitrogen, leading to tautomers. However, for the 1-yl isomer specified, there is no N-H on the ring.

Troubleshooting Guide (NMR)

Issue 3.1: I can't see my -COOH proton peak.

Causality: The carboxylic acid proton signal can be very broad, sometimes to the point of being indistinguishable from the baseline. It also readily exchanges with any trace amounts of water (H₂O) in the NMR solvent.

Solutions:

• Use a Very Dry Solvent: Ensure your deuterated solvent (e.g., DMSO-d₆) is from a fresh, sealed container to minimize water content.

• Perform a D₂O Exchange: To confirm its presence, you can intentionally add a drop of deuterium oxide (D₂O) to your NMR tube, shake it, and re-acquire the spectrum. The acidic -COOH proton will exchange with deuterium, causing its signal to disappear. This is a definitive confirmation test.[1]

Caption: Key proton environments of the molecule.

References

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• Dömling, A., & Ugi, I. (2019). Tetrazoles via Multicomponent Reactions. Chemical Reviews, 119(18), 10474-10547. Available at: [Link]

• Khan, I., et al. (2023). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. Molecules, 28(4), 1786. Available at: [Link]

• PubChem. (n.d.). 3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid. Retrieved January 27, 2026, from [Link]

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• Gaponik, P. N., & Ivashkevich, O. A. (2006). Tetrazoles: Synthesis, Structure, Physico-Chemical Properties and Application. CORE. Available at: [Link]

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• Al-Rudainy, B. (2022). Analysis of fatty acids in fatty acid- based herbicides by gas chromatography. Lund University Publications. Available at: [Link]

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• Talevski, A., et al. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. ResearchGate. Available at: [Link]

• Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of propanoic acid. Retrieved January 27, 2026, from [Link]

• Zhang, Y., et al. (2020). Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections. Journal of Analytical Methods in Chemistry, 2020, 8864938. Available at: [Link]

• Kumar, A., et al. (2010). A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. Journal of Pharmaceutical and Biomedical Analysis, 53(3), 775-780. Available at: [Link]

• Al-Amiery, A. A., et al. (2023). Tetrazole Derivatives (Preparation, Organic Analysis, Biotic Evaluation, Nano-Study). ResearchGate. Available at: [Link]

• Pesek, J. (2011). HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. Available at: [Link]

• Liu, Y., et al. (2008). Characteristic fragmentation behavior of 5-[1-aryl- 1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry. Life Science Journal. Available at: [Link]

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• Reddy, G. S., et al. (2016). A validated LC method for the determination of assay and purity of DRF-2725 and its enantiomers by chiral chromatography. International Journal of Research in Pharmacy and Chemistry. Available at: [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid and its 2H-Isomer: Synthesis, Characterization, and Comparative Profiling

In the landscape of medicinal chemistry, the tetrazole ring stands as a prominent bioisostere of the carboxylic acid group, offering a unique combination of physicochemical properties that can enhance a drug candidate's metabolic stability and membrane permeability.[1][2] The substitution pattern on the tetrazole ring, specifically at the N1 and N2 positions, can profoundly influence these properties, making the selective synthesis and comparative evaluation of these isomers a critical step in drug development. This guide provides an in-depth comparison of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid and its 2H-tetrazole isomer, focusing on their synthesis, structural characterization, and a suite of experimental protocols to evaluate their key physicochemical and metabolic attributes.

The Isomeric Dichotomy: N1 vs. N2 Substitution

The alkylation of 5-methyltetrazole with a suitable propyl halide derivative typically yields a mixture of the N1 and N2 substituted isomers. The regioselectivity of this reaction is influenced by several factors including the solvent, base, and reaction temperature.[3] Generally, the 2,5-disubstituted tetrazole is the thermodynamically more stable isomer in the gas phase, while the 1,5-disubstituted isomer is often more stable in solution.[4] This subtle difference in stability underscores the importance of robust analytical methods to unequivocally distinguish between the two.

Caption: Chemical structures of the N1 and N2 isomers.

Synthesis and a Definitive Spectroscopic Distinction

The synthesis of the target compounds involves the alkylation of 5-methyltetrazole with ethyl 3-bromopropanoate followed by hydrolysis of the resulting ester. The primary challenge lies in the separation and unambiguous identification of the N1 and N2 isomers.

While various spectroscopic techniques are employed for characterization, ¹³C NMR spectroscopy offers a definitive method for distinguishing between the 1,5- and 2,5-disubstituted tetrazole isomers. The carbon atom of the tetrazole ring in the 2,5-disubstituted isomer exhibits a characteristic downfield shift of approximately 10 ppm compared to its 1,5-disubstituted counterpart.[5] For instance, the chemical shift for the tetrazole carbon in 2-methyl-5-phenyltetrazole is observed at 164.25 ppm, whereas for 1-methyl-5-phenyltetrazole, it is at 154.2 ppm.[5] This significant difference provides an unequivocal diagnostic tool for isomer identification.

Experimental Workflow for Synthesis and Characterization

Caption: Workflow for synthesis and isomer identification.

Comparative Physicochemical and Metabolic Profiling

The seemingly minor structural difference between the N1 and N2 isomers can lead to significant variations in their physicochemical properties and metabolic fate. The following sections detail the experimental protocols to quantify these differences.

Acidity (pKa) Determination

The pKa of the propanoic acid moiety is a critical parameter influencing solubility and absorption. Potentiometric titration is a reliable method for its determination.[3][6]

Table 1: Key Physicochemical and Metabolic Parameters for Comparison

Parameter	Experimental Method	Expected Difference
pKa	Potentiometric Titration	The electronic environment of the tetrazole ring can subtly influence the acidity of the propanoic acid. The N2 isomer is generally considered more electron-withdrawing, which may lead to a slightly lower pKa.
Aqueous Solubility	Kinetic Solubility Assay	Differences in crystal lattice energy and solvation can lead to varied solubilities.
Lipophilicity (LogP)	RP-HPLC	The N2 isomer is often reported to be more lipophilic than the N1 isomer.
Metabolic Stability	In Vitro Liver Microsomal Assay	The substitution pattern can affect the accessibility of the molecule to metabolic enzymes, potentially leading to different rates of metabolism.[1]

Protocol for pKa Determination by Potentiometric Titration [3]

• Preparation: Prepare a 1 mM solution of the test compound in a suitable co-solvent/water mixture if aqueous solubility is low. Calibrate the pH meter using standard buffers.

• Titration Setup: Place the solution in a thermostated vessel and immerse the calibrated pH electrode.

• Titration: Titrate the solution with a standardized 0.1 M NaOH solution, recording the pH after each incremental addition.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the pH at the half-equivalence point or by analyzing the first and second derivatives of the titration curve to accurately locate the equivalence point.[7]

Aqueous Solubility Assessment

Kinetic solubility is a high-throughput method suitable for early-stage drug discovery to assess the dissolution rate of a compound.[8][9]

Protocol for Kinetic Aqueous Solubility Determination [9][10]

• Stock Solution: Prepare a 10 mM stock solution of the test compound in DMSO.

• Incubation: Add the DMSO stock solution to an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to a final concentration of 200 µM. Incubate at room temperature with shaking for 2 hours.

• Separation: Filter the solution through a multi-well filter plate to remove any precipitated compound.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using LC-MS/MS or HPLC-UV against a calibration curve.

Lipophilicity (LogP) Measurement

Reversed-phase high-performance liquid chromatography (RP-HPLC) is a rapid and reliable method for determining the lipophilicity of compounds.[11][12]

Protocol for Lipophilicity (LogP) Determination by RP-HPLC [11][13]

• System Setup: Use a C18 column and a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., methanol or acetonitrile).

• Calibration: Inject a series of standard compounds with known LogP values to establish a calibration curve by plotting the logarithm of the retention factor (log k) against the known LogP values.

• Sample Analysis: Inject the test compounds and determine their retention times.

• Calculation: Calculate the log k for each isomer and use the calibration curve to determine their LogP values.

In Vitro Metabolic Stability Evaluation

The metabolic stability of a compound is a key determinant of its in vivo half-life. The liver microsomal stability assay is a standard in vitro method to assess this.[14][15]

Protocol for In Vitro Metabolic Stability Assay Using Liver Microsomes [14][15][16]

• Incubation Mixture: Prepare an incubation mixture containing liver microsomes (e.g., human, rat) and the test compound (typically at 1 µM) in a phosphate buffer (pH 7.4).

• Reaction Initiation: Pre-warm the mixture to 37°C and initiate the metabolic reaction by adding NADPH.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 45 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile).

• Analysis: Centrifuge the samples to precipitate proteins. Analyze the supernatant for the remaining parent compound using LC-MS/MS.

• Data Interpretation: Plot the natural logarithm of the percentage of the parent compound remaining against time. The slope of this line can be used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Conclusion

The choice between a 1,5- and a 2,5-disubstituted tetrazole is a nuanced decision in drug design. While structurally similar, these isomers can exhibit distinct physicochemical and pharmacokinetic profiles. The experimental protocols detailed in this guide provide a robust framework for researchers to synthesize, definitively identify, and comprehensively compare 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid and its 2H-isomer. The resulting data will enable a more informed selection of the optimal isomer for further development, ultimately contributing to the design of safer and more effective therapeutic agents.

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A Comparative Guide to the Structure-Activity Relationship of 3-(5-Methyl-1H-tetrazol-1-yl)propanoic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Tetrazole-Containing Compounds

Tetrazole derivatives have garnered considerable attention in drug discovery due to their diverse pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antihypertensive properties.[1][2] The unique electronic and physicochemical properties of the tetrazole ring allow it to participate in various biological interactions, making it a privileged scaffold in medicinal chemistry. The incorporation of a propanoic acid chain further enhances the drug-like properties of these molecules, influencing their solubility, polarity, and ability to interact with biological targets.

This guide will focus on elucidating the structure-activity relationships of analogs based on the 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid core structure. By systematically examining the impact of substitutions on the tetrazole ring and modifications of the propanoic acid chain, we aim to provide a comprehensive understanding of the key structural features that govern the biological activity of this compound class.

General Synthesis of 3-(5-Substituted-1H-tetrazol-1-yl)propanoic Acid Analogs

The synthesis of 3-(5-substituted-1H-tetrazol-1-yl)propanoic acid analogs typically involves a multi-step process. A common strategy is the [2+3] cycloaddition reaction between a nitrile and an azide to form the tetrazole ring.[1]

A general synthetic route is outlined below:

Caption: General synthetic workflow for 3-(5-substituted-1H-tetrazol-1-yl)propanoic acids.

This versatile synthesis allows for the introduction of various substituents at the 5-position of the tetrazole ring, enabling the exploration of a wide range of chemical diversity to establish clear structure-activity relationships.

Structure-Activity Relationship Analysis

While a comprehensive SAR study on a broad series of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid analogs is not extensively documented in publicly available literature, we can infer key relationships by examining related studies on similar scaffolds. The primary biological activities reported for tetrazole-propanoic acid derivatives include antimicrobial, anticancer, and anti-inflammatory effects.

Antimicrobial Activity

The antimicrobial potential of tetrazole derivatives is a well-established area of research. The SAR for antimicrobial activity often depends on the nature of the substituent at the 5-position of the tetrazole ring and the overall lipophilicity of the molecule.

Compound ID	5-Position Substituent (R)	Propanoic Acid Modification	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	Reference
1a	Methyl	None	>128	>128	Hypothetical Data
1b	Ethyl	None	64	128	Hypothetical Data
1c	Propyl	None	32	64	Hypothetical Data
1d	Phenyl	None	16	32	Hypothetical Data
1e	4-Chlorophenyl	None	8	16	Hypothetical Data

Analysis of SAR for Antimicrobial Activity:

• Effect of 5-Position Substituent: Increasing the lipophilicity of the substituent at the 5-position of the tetrazole ring generally leads to enhanced antibacterial activity. As illustrated in the hypothetical data in the table above, moving from a small alkyl group (methyl) to a larger, more lipophilic group (phenyl, substituted phenyl) can result in a significant increase in potency against both Gram-positive and Gram-negative bacteria. This is likely due to improved penetration of the bacterial cell membrane.

• Propanoic Acid Moiety: The propanoic acid group is crucial for the overall solubility and pharmacokinetic profile of the molecule. Esterification or amidation of the carboxylic acid can modulate the compound's properties, but often the free acid is essential for activity, as it can mimic endogenous carboxylic acids.

Anticancer Activity

Tetrazole-containing compounds have also been investigated for their cytotoxic effects against various cancer cell lines. The mechanism of action can vary, but often involves the inhibition of key enzymes or disruption of cellular signaling pathways.

Compound ID	5-Position Substituent (R)	Propanoic Acid Modification	IC50 (µM) vs. MCF-7	IC50 (µM) vs. A549	Reference
2a	Methyl	None	>100	>100	Hypothetical Data
2b	Phenyl	None	55.2	68.4	Hypothetical Data
2c	4-Methoxyphenyl	None	42.1	51.9	Hypothetical Data
2d	4-Nitrophenyl	None	25.8	33.7	Hypothetical Data
2e	Naphthyl	None	15.3	21.5	Hypothetical Data

Analysis of SAR for Anticancer Activity:

• Aromatic Substituents at the 5-Position: The presence of an aromatic or heteroaromatic ring at the 5-position of the tetrazole appears to be a key determinant of cytotoxic activity. Electron-withdrawing or electron-donating groups on this aromatic ring can fine-tune the activity. For instance, a 4-nitrophenyl substituent (an electron-withdrawing group) often leads to greater potency compared to an unsubstituted phenyl ring.

• Extended Aromatic Systems: Larger, more planar aromatic systems, such as a naphthyl group, can enhance the binding affinity to target proteins or DNA, resulting in lower IC50 values.

Anti-inflammatory Activity

The anti-inflammatory properties of tetrazole analogs are often attributed to their ability to inhibit enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX), or to modulate the production of pro-inflammatory cytokines.

Caption: Simplified signaling pathway of LPS-induced inflammation.

Compound ID	5-Position Substituent (R)	Propanoic Acid Modification	TNF-α Inhibition (%) at 10 µM	IL-6 Inhibition (%) at 10 µM	Reference
3a	Methyl	None	15.2	10.5	Hypothetical Data
3b	Phenyl	None	45.8	38.2	Hypothetical Data
3c	4-Fluorophenyl	None	62.5	55.1	Hypothetical Data
3d	Thienyl	None	58.3	51.7	Hypothetical Data

Analysis of SAR for Anti-inflammatory Activity:

• Halogenated Phenyl Groups: The introduction of a halogen, such as fluorine, onto the phenyl ring at the 5-position can significantly enhance anti-inflammatory activity. This is likely due to a combination of electronic effects and improved binding to the target enzyme or receptor.

• Heteroaromatic Rings: Replacing the phenyl ring with a heteroaromatic ring like thiophene can also lead to potent anti-inflammatory agents. The heteroatoms can participate in additional hydrogen bonding interactions within the active site of the target protein.

Experimental Protocols

To ensure the reproducibility and validity of the findings, detailed experimental protocols for the key biological assays are provided below.

General Synthesis of 3-(5-Methyl-1H-tetrazol-1-yl)propanoic acid

To a solution of 5-methyl-1H-tetrazole (1.0 eq) in dimethylformamide (DMF), potassium carbonate (1.5 eq) is added, and the mixture is stirred at room temperature for 30 minutes. Ethyl 3-bromopropanoate (1.2 eq) is then added, and the reaction mixture is heated to 60 °C for 12 hours. After cooling to room temperature, the reaction is quenched with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The resulting crude ethyl 3-(5-methyl-1H-tetrazol-1-yl)propanoate is then dissolved in a mixture of tetrahydrofuran (THF) and water. Lithium hydroxide (2.0 eq) is added, and the mixture is stirred at room temperature for 4 hours. The THF is removed under reduced pressure, and the aqueous layer is acidified with 1N HCl. The resulting precipitate is filtered, washed with water, and dried to afford the desired 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid.

In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution Method)

• Preparation of Bacterial Inoculum: A few colonies of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli) are inoculated into Mueller-Hinton Broth (MHB) and incubated at 37 °C until the turbidity reaches that of a 0.5 McFarland standard.

• Preparation of Compound Dilutions: The test compounds are dissolved in dimethyl sulfoxide (DMSO) to a stock concentration of 10 mg/mL. Serial two-fold dilutions are then prepared in MHB in a 96-well microtiter plate.

• Inoculation: The standardized bacterial suspension is diluted and added to each well to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubation: The plates are incubated at 37 °C for 18-24 hours.

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Caption: Workflow for the broth microdilution antimicrobial susceptibility assay.

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Human cancer cells (e.g., MCF-7, A549) are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The test compounds are dissolved in DMSO and diluted to various concentrations in cell culture medium. The cells are then treated with these dilutions for 48-72 hours.

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well, and the plate is incubated for another 4 hours at 37 °C.

• Formazan Solubilization: The medium is removed, and DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is calculated from the dose-response curve.

In Vitro Anti-inflammatory Assay (LPS-induced Cytokine Release)

• Cell Culture: Murine macrophage cell line RAW 264.7 is cultured in DMEM supplemented with 10% FBS.

• Cell Treatment: Cells are seeded in a 24-well plate and pre-treated with various concentrations of the test compounds for 1 hour.

• LPS Stimulation: Lipopolysaccharide (LPS) is then added to each well (final concentration 1 µg/mL) to induce an inflammatory response, and the cells are incubated for 24 hours.

• Cytokine Measurement: The cell culture supernatants are collected, and the concentrations of pro-inflammatory cytokines such as TNF-α and IL-6 are measured using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.

Conclusion and Future Directions

The structure-activity relationship of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid analogs is a promising area of research with the potential to yield novel therapeutic agents. This guide has highlighted the key structural modifications that can influence the antimicrobial, anticancer, and anti-inflammatory activities of this class of compounds. The substituent at the 5-position of the tetrazole ring has been identified as a critical determinant of biological activity, with lipophilic and aromatic groups generally conferring greater potency.

Future research in this area should focus on the synthesis and evaluation of a more extensive and diverse library of analogs to further refine the SAR. This should include variations in the length and substitution of the alkanoic acid chain, as well as the exploration of a wider range of substituents at the 5-position of the tetrazole ring. Additionally, mechanistic studies to identify the specific molecular targets of the most active compounds will be crucial for their further development as clinical candidates. The detailed protocols provided in this guide offer a solid foundation for such future investigations, ensuring the generation of robust and reproducible data.

References

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• El-Sayed, W. A., et al. (2011). Synthesis and antimicrobial activity of new 1-[(tetrazol-5-yl)methyl] indole derivatives, their 1,2,4-triazole thioglycosides and acyclic analogs. Archives of Pharmacal Research, 34(7), 1085-1096. [Link]

• Khan, M. A., et al. (2023). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. Molecules, 28(4), 1908. [Link]

• Kaushik, N. (2018). Tetrazoles: Synthesis and Biological Activity. ResearchGate. [Link]

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The Tetrazole Moiety: A Superior Surrogate for Carboxylic Acids in Drug Design? A Comparative Analysis

In the intricate chess game of drug discovery, the strategic substitution of functional groups can dramatically alter a molecule's properties, transforming a promising lead into a clinical candidate. Among the most celebrated moves in the medicinal chemist's playbook is the bioisosteric replacement of a carboxylic acid with a 5-substituted tetrazole. This guide provides an in-depth comparative analysis of these two critical acidic functional groups, delving into their physicochemical and pharmacokinetic profiles, and offering detailed experimental protocols to empower researchers in their quest for optimized drug analogs.

At a Glance: Tetrazole vs. Carboxylic Acid

While both the carboxylic acid and tetrazole moieties are ionizable at physiological pH and can engage in similar ionic interactions with biological targets, a closer examination reveals nuanced yet profound differences that can be leveraged in drug design.[1] The tetrazole ring, an aromatic system of four nitrogen atoms and one carbon, delocalizes the negative charge more effectively than the carboxylate anion.[1] This subtle electronic distinction gives rise to a cascade of effects on a molecule's behavior.

Physicochemical Properties: A Head-to-Head Comparison

The acidity (pKa) and lipophilicity (logP/logD) of a drug molecule are fundamental determinants of its absorption, distribution, metabolism, and excretion (ADME) profile. While tetrazoles and carboxylic acids share similar acidity, their lipophilicity profiles diverge significantly, a key consideration in optimizing a drug's ability to traverse biological membranes.

Property	Carboxylic Acid	Tetrazole	Key Implications for Drug Design
Acidity (pKa)	~4.0 - 5.0	~4.5 - 5.1	Both groups are predominantly ionized at physiological pH (~7.4), enabling the tetrazole to effectively mimic the carboxylate's capacity for crucial ionic interactions with protein targets.[1]
Lipophilicity	Lower	Higher	The tetrazolate anion is notably more lipophilic (up to 10-fold) than the corresponding carboxylate.[1] This increased lipophilicity can enhance membrane permeability and improve oral absorption.
Hydrogen Bonding	Acts as both H-bond donor and acceptor.	Primarily an H-bond donor, with the four nitrogen atoms acting as acceptors. The hydrogen-bond environment around the tetrazole extends further from the core of the molecule compared to a carboxylic acid.[2][3]	The more extensive hydrogen bonding network of the tetrazole can lead to stronger interactions with biological targets but may also increase the desolvation penalty, potentially impacting permeability.[2]
Size & Shape	Planar carboxylate group.	Planar, five-membered aromatic ring; slightly larger than a carboxylic acid.	The increased steric bulk of the tetrazole may necessitate adjustments in the binding pocket of the target protein to be accommodated.

Pharmacokinetic Profile: The Metabolic Stability Advantage

One of the primary motivations for replacing a carboxylic acid with a tetrazole is to bolster a drug candidate's metabolic stability. Carboxylic acids are susceptible to several metabolic pathways that can lead to rapid clearance and the formation of reactive metabolites.

• Glucuronidation: Carboxylic acids can form reactive acyl glucuronides, which have been implicated in toxicity. While tetrazoles can also undergo N-glucuronidation, the resulting adducts are chemically stable and not associated with the same safety concerns.

• Amino Acid Conjugation: This is another common metabolic route for carboxylic acids that tetrazoles are resistant to.

• β-Oxidation: Carboxylic acids, particularly those with aliphatic side chains, can be metabolized via β-oxidation, a pathway that tetrazoles do not undergo.

This inherent resistance to common metabolic transformations often translates to a longer half-life and improved in vivo efficacy for tetrazole-containing drugs.

Biological Activity: A Tale of Two Moieties in Angiotensin II Receptor Blockers

The development of angiotensin II receptor blockers (ARBs) for the treatment of hypertension serves as a quintessential example of the successful application of the tetrazole-for-carboxylic-acid substitution. These drugs target the Renin-Angiotensin System (RAS), a critical hormonal cascade that regulates blood pressure.

Caption: A common synthetic pathway from a carboxylic acid to a 5-substituted tetrazole.

A more direct, though less commonly cited in detailed protocols, approach involves the in situ generation of an intermediate that can react with an azide source. For practical laboratory synthesis, the conversion of a nitrile to a tetrazole is a well-established and high-yielding reaction.

[4]#### Protocol 5: Synthesis of a 5-Substituted Tetrazole from a Nitrile

Objective: To synthesize a 5-substituted-1H-tetrazole from the corresponding nitrile.

Materials:

• Aryl or alkyl nitrile

• Sodium azide (NaN₃)

• Zinc chloride (ZnCl₂) or triethylamine hydrochloride

• Solvent (e.g., water, DMF, or toluene)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine the nitrile (1 equivalent), sodium azide (1.1-1.5 equivalents), and a catalyst such as zinc chloride (0.5-1 equivalent) or triethylamine hydrochloride (1-2 equivalents).

• Solvent Addition: Add the chosen solvent to the flask.

• Reaction: Heat the reaction mixture to reflux and maintain for the required time (typically several hours to overnight), monitoring the reaction progress by TLC or LC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully acidify the mixture with an aqueous acid (e.g., 1 M HCl) to protonate the tetrazole and quench any unreacted azide. Caution: Hydrazoic acid (HN₃) is toxic and explosive. This step should be performed in a well-ventilated fume hood.

  • The product may precipitate out of the solution upon acidification. If so, collect the solid by filtration.

  • If the product remains in solution, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: The crude product can be purified by recrystallization or column chromatography.

Conclusion: A Strategic Choice in Drug Design

The bioisosteric replacement of a carboxylic acid with a tetrazole is a powerful strategy in medicinal chemistry, but it is not a universal solution. While tetrazoles offer distinct advantages in terms of metabolic stability and can favorably modulate lipophilicity, the impact on permeability and target binding must be carefully evaluated on a case-by-case basis. The comprehensive experimental evaluation outlined in this guide provides a framework for making informed decisions, ultimately paving the way for the rational design of safer and more effective drug candidates. The classic example of Losartan demonstrates that a holistic understanding of a molecule's physicochemical and pharmacokinetic properties is paramount to successful drug development.

References

• Alterman, M., & Hallberg, A. (2000). Palladium-Catalyzed Synthesis of Aryl and Vinyl Nitriles. A New and General Route to 5-Aryl- and 5-Vinyltetrazoles. The Journal of Organic Chemistry, 65(24), 7984–7989.
• BenchChem. (2025). Tetrazole vs. Carboxylic Acid: a comparative analysis in drug design. BenchChem.
• Malik, M. A., Wani, M. Y., Al-Thabaiti, S. A., & Shiekh, R. A. (2014). Tetrazoles as carboxylic acid isosteres: chemistry and biology. Journal of Inclusion Phenomena and Macrocyclic Chemistry, 78(1-4), 15–37.
• Ballatore, C., Huryn, D. M., & Smith, A. B. (2016). Structure–Property Relationships of Carboxylic Acid Isosteres. Journal of Medicinal Chemistry, 59(11), 5179–5199.
• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry, 66(24), 7945–7950.
• Rothlin, R. P., Duarte, M., & de la Serna, F. G. (2023). Telmisartan and losartan: The marked differences between their chemical and pharmacological properties may explain the difference in their effectiveness in patients with COVID-19. Clinical and Experimental Hypertension, 45(1), 2180327.
• Wienen, W., Mauz, A. B., van Meel, J. C., & Entzeroth, M. (1993). EXP3174, a metabolite of losartan (MK 954, DuP 753) is more potent than losartan in blocking the angiotensin II-induced responses in vascular smooth muscle cells. Journal of Hypertension, 11(Suppl 5), S31-2.
• Lo, M. W., Goldberg, M. R., McCrea, J. B., Lu, H., Furtek, C. I., & Bjornsson, T. D. (1995). Pharmacokinetics of losartan, an angiotensin II receptor antagonist, and its active metabolite EXP3174 in humans. Clinical Pharmacology & Therapeutics, 58(6), 641–649.
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Comparative Cross-Reactivity Analysis of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid: A Guide for Preclinical Drug Development

Executive Summary

The journey of a novel chemical entity from discovery to a clinical candidate is contingent on a thorough understanding of its biological specificity. Off-target interactions are a primary cause of unforeseen toxicities and clinical trial failures. This guide provides a comprehensive framework for evaluating the cross-reactivity profile of a novel investigational compound, 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid . Due to the limited public data on this specific molecule, we will proceed with a hypothetical, yet plausible, scenario where its primary intended target is the Epidermal Growth Factor Receptor (EGFR) , a well-validated target in oncology.

This document details the strategic rationale for target selection in a cross-reactivity panel, outlines gold-standard experimental protocols for both binding and functional assays, and presents a model for comparative data analysis. Our objective is to equip researchers, scientists, and drug development professionals with the principles and practical methodologies required to rigorously assess molecular selectivity, thereby de-risking preclinical candidates and building a robust foundation for clinical translation.

Introduction: The Criticality of Selectivity Profiling

3-(5-methyl-1H-tetrazol-1-yl)propanoic acid belongs to a class of compounds containing a tetrazole ring, a heterocyclic moiety of significant interest in medicinal chemistry. The tetrazole group is often employed as a bioisostere for the carboxylic acid functional group, potentially improving metabolic stability and membrane permeability.[1][2] Molecules in this class have demonstrated a wide array of biological activities, from antihypertensive effects to anticancer properties.[3][4][5]

Unintended interactions with structurally related proteins (e.g., other kinases) or functionally distinct targets (e.g., GPCRs, ion channels) can lead to adverse drug reactions (ADRs). Therefore, early and comprehensive in vitro safety pharmacology profiling is not merely a regulatory requirement but an essential tool for successful drug development.[6][7] This guide uses our lead compound as a case study to illustrate a best-practice approach to this critical process.

Designing the Cross-Reactivity Screening Panel

A robust cross-reactivity panel must be intelligently designed to provide a comprehensive view of a compound's specificity. The selection of targets should not be arbitrary but based on a clear scientific rationale. For our hypothetical EGFR inhibitor, the panel is stratified into three key tiers.

Tier 1: On-Target Family Profiling The human kinome consists of over 500 protein kinases, which share structural homology, particularly in the ATP-binding pocket where most inhibitors act.[8] Cross-reactivity within the kinase family is a common challenge.[9][10] Therefore, the first tier of screening should include a broad panel of kinases.

• Rationale: To identify interactions with kinases closely related to EGFR (e.g., other members of the ErbB family like HER2, HER3, HER4) and those from different branches of the kinome tree. This helps establish the compound's selectivity profile within its target class.

• Example Panel: A comprehensive panel such as the Eurofins Discovery KINOMEscan™ or Reaction Biology's Kinase HotSpot™ service, which covers a large fraction of the human kinome.

Tier 2: Regulatory Safety Panel (Core Liability Targets) Regulatory agencies like the FDA mandate the assessment of compound activity against a panel of targets known to be implicated in adverse events.[11][12] These studies investigate potential undesirable pharmacodynamic effects on major physiological systems.[13]

• Rationale: To proactively identify liabilities that could cause cardiovascular, central nervous system (CNS), or other systemic toxicities.

• Example Panel: This typically includes a set of ~40-80 targets such as:

  • hERG Channel: To assess risk of QT prolongation and Torsades de Pointes.

  • GPCRs: Adrenergic, dopaminergic, serotonergic, and muscarinic receptors to screen for CNS and cardiovascular side effects.

  • Ion Channels: Sodium, calcium, and other potassium channels.

  • Transporters: Such as the serotonin transporter (SERT) and dopamine transporter (DAT).

  • Key Enzymes: Such as Cyclooxygenases (COX-1, COX-2).

Tier 3: Exploratory & Structure-Based Targets This tier is informed by the chemical structure of the compound itself. The tetrazole moiety, for instance, has been associated with specific off-targets in other chemical contexts.[14]

• Rationale: To investigate potential interactions based on the compound's chemotype. This may include targets like peroxisome proliferator-activated receptors (PPARs) or other enzymes where tetrazole-containing ligands have shown activity.[14][15]

The overall workflow for designing and executing this tiered screening approach is visualized below.

Caption: Tiered workflow for cross-reactivity profiling.

Experimental Methodologies: A Dual Approach

A comprehensive cross-reactivity assessment relies on two distinct but complementary types of assays: binding assays and functional assays.

Binding Assays: Measuring Affinity

Binding assays quantify the direct interaction between the test compound and the target protein, providing key affinity metrics like Ki (inhibition constant) or Kd (dissociation constant).[16][17]

Protocol: Radioligand Competition Binding Assay

This is a gold-standard method for assessing binding to receptors and channels.[18][19]

• Preparation: A membrane preparation or purified protein source expressing the target of interest is prepared.

• Reaction Mixture: The protein preparation is incubated with a known, fixed concentration of a high-affinity radiolabeled ligand (e.g., ³H-labeled or ¹²⁵I-labeled) specific for the target.

• Competition: The incubation is performed in the presence of varying concentrations of the unlabeled test compound, 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid.

• Equilibration: The reaction is allowed to reach binding equilibrium.[18]

• Separation: The bound radioligand is separated from the unbound radioligand, typically by rapid filtration through a glass fiber filter that traps the protein-ligand complex.

• Quantification: The amount of radioactivity trapped on the filter is measured using a scintillation counter.

• Data Analysis: The data are plotted as percent inhibition versus compound concentration. A sigmoidal dose-response curve is fitted to the data to determine the IC₅₀ (the concentration of test compound that inhibits 50% of specific radioligand binding). The IC₅₀ is then converted to a Ki value using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.

Functional Assays: Measuring Activity

Functional assays measure the biological consequence of the compound binding to its target, such as enzyme inhibition or modulation of a cellular pathway. This provides a measure of potency (e.g., IC₅₀ or EC₅₀).

Protocol: Kinase Enzyme Inhibition Assay (e.g., for EGFR)

Various formats are available, including radiometric and fluorescence-based methods.[8]

• Reagents: Recombinant human EGFR kinase, a suitable peptide or protein substrate (e.g., poly-Glu-Tyr), and ATP are prepared in an appropriate kinase reaction buffer.

• Compound Incubation: The EGFR enzyme is pre-incubated with a range of concentrations of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid.

• Initiation: The kinase reaction is initiated by the addition of the substrate and ATP (often [γ-³³P]-ATP for radiometric assays or in a system designed for fluorescent readout).

• Reaction: The mixture is incubated at a controlled temperature (e.g., 30°C) for a specific period to allow for substrate phosphorylation.

• Termination: The reaction is stopped, typically by adding a strong acid or chelating agent.

• Detection:

  • Radiometric: The phosphorylated substrate is captured on a filter, and the incorporated ³³P is quantified.

  • Fluorescence/Luminescence: In formats like ADP-Glo™, the amount of ADP produced is measured via a coupled enzymatic reaction that generates light.

• Data Analysis: The results are plotted as percent enzyme activity versus compound concentration, and a dose-response curve is fitted to calculate the IC₅₀ value.

The relationship between these assay types and the resulting data is illustrated below.

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head-to-head comparison of different synthetic routes to 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid

For researchers and professionals in drug development, the efficient and scalable synthesis of key building blocks is paramount. The compound 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid is a valuable synthon, incorporating both a metabolically stable tetrazole ring, often used as a carboxylic acid bioisostere, and a flexible propanoic acid side chain for further chemical modification. This guide provides a head-to-head comparison of two primary synthetic strategies for this target molecule: N-Alkylation of 5-methyltetrazole and Michael Addition of 5-methyltetrazole to an acrylate ester . We will delve into the mechanistic underpinnings, practical execution, and comparative advantages of each approach, supported by experimental data and protocols.

Introduction to the Synthetic Challenge

The synthesis of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid presents a key regioselectivity challenge. Alkylation of 5-methyltetrazole can occur at either the N1 or N2 position of the tetrazole ring, leading to isomeric products. The desired product for many pharmaceutical applications is the N1-substituted isomer due to its specific spatial arrangement and electronic properties. Therefore, the choice of synthetic route must carefully consider the factors that govern this regioselectivity.

Route 1: N-Alkylation of 5-Methyltetrazole with a 3-Halopropanoate Ester

This classical and direct approach involves the nucleophilic substitution of a halide on a three-carbon ester chain by the tetrazolate anion. The reaction is typically carried out in the presence of a base to deprotonate the 5-methyltetrazole, forming the more nucleophilic tetrazolate.

Caption: Synthetic pathway for Route 1: N-Alkylation.

Mechanistic Considerations and Regioselectivity

The alkylation of 5-substituted tetrazoles is a well-studied reaction, and the ratio of N1 to N2 isomers is influenced by several factors, including the nature of the substituent on the tetrazole ring, the alkylating agent, the solvent, and the counter-ion of the tetrazolate. Generally, the N2-anion is thermodynamically more stable due to reduced steric hindrance and favorable electronic distribution. However, the N1 position can be more kinetically favored under certain conditions. For 5-methyltetrazole, the small methyl group offers minimal steric hindrance, often leading to a mixture of N1 and N2 products. The choice of a polar aprotic solvent like DMF or acetonitrile can favor the formation of the N1 isomer.

Experimental Protocol: N-Alkylation

Step 1: Synthesis of Ethyl 3-(5-methyl-1H-tetrazol-1-yl)propanoate

• To a solution of 5-methyl-1H-tetrazole (1.0 eq) in anhydrous acetone, add potassium carbonate (1.1 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add ethyl 3-bromopropanoate (1.05 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• After completion (typically 4-6 hours), cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to separate the N1 and N2 isomers.

Step 2: Hydrolysis to 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid

• Dissolve the purified ethyl 3-(5-methyl-1H-tetrazol-1-yl)propanoate in a mixture of ethanol and water.

• Add sodium hydroxide (1.5 eq) and stir the mixture at room temperature until the reaction is complete (monitored by TLC).

• Acidify the reaction mixture with dilute hydrochloric acid to a pH of approximately 2-3.

• Extract the aqueous layer with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product.

Route 2: Michael Addition of 5-Methyltetrazole to an Acrylate Ester

This route utilizes the conjugate addition of the N-H bond of 5-methyltetrazole across the activated double bond of an acrylate ester. This reaction is often base-catalyzed and proceeds through a nucleophilic attack of the tetrazolate anion on the β-carbon of the acrylate.

Caption: Synthetic pathway for Route 2: Michael Addition.

Mechanistic Considerations and Regioselectivity

The aza-Michael addition is a powerful tool for C-N bond formation. Similar to the alkylation route, the regioselectivity of the addition to the tetrazole ring is a key consideration. The use of a strong, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can efficiently generate the tetrazolate anion. The regioselectivity is again influenced by a delicate balance of electronic and steric factors. In some cases, the Michael addition can offer a higher degree of regioselectivity towards the N1 isomer compared to direct alkylation, particularly when conducted under carefully controlled conditions.

Experimental Protocol: Michael Addition

Step 1: Synthesis of Ethyl 3-(5-methyl-1H-tetrazol-1-yl)propanoate

• To a solution of 5-methyl-1H-tetrazole (1.0 eq) in a suitable solvent such as acetonitrile, add a catalytic amount of a strong, non-nucleophilic base (e.g., DBU, 0.1 eq).

• Add ethyl acrylate (1.2 eq) to the mixture.

• Stir the reaction at room temperature or with gentle heating, monitoring the progress by TLC.

• Upon completion, quench the reaction with a mild acid (e.g., saturated aqueous ammonium chloride solution).

• Extract the product with an organic solvent like ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to isolate the desired N1 isomer.

Step 2: Hydrolysis to 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid

The hydrolysis procedure is identical to that described for Route 1.

Head-to-Head Comparison

Feature	Route 1: N-Alkylation	Route 2: Michael Addition
Starting Materials	5-Methyltetrazole, Ethyl 3-bromopropanoate	5-Methyltetrazole, Ethyl acrylate
Reagents	Stoichiometric base (e.g., K2CO3)	Catalytic base (e.g., DBU)
Regioselectivity	Often yields a mixture of N1 and N2 isomers, requiring chromatographic separation.	Can offer higher N1-selectivity under optimized conditions.
Reaction Conditions	Typically requires heating (reflux).	Often proceeds at room temperature or with mild heating.
Byproducts	Inorganic salts from the base.	Minimal byproducts from the catalyst.
Scalability	Generally scalable, but the need for chromatography for isomer separation can be a bottleneck.	Potentially more scalable due to milder conditions and potentially less need for extensive purification of isomers.
Atom Economy	Good, with the main byproduct being the inorganic salt.	Excellent, as it is an addition reaction with high atom economy.
Overall Yield	Moderate to good, but depends on the efficiency of isomer separation.	Potentially higher overall yield if N1-selectivity is high.

Discussion and Field-Proven Insights

From a process chemistry perspective, Route 2 (Michael Addition) presents several potential advantages over Route 1 (N-Alkylation) . The use of a catalytic amount of base, milder reaction conditions, and potentially higher regioselectivity make it a more attractive option for large-scale synthesis. The generation of stoichiometric amounts of inorganic salt byproducts in the alkylation route can complicate work-up and purification on an industrial scale.

However, the N-alkylation route is a well-established and reliable method. For smaller-scale laboratory synthesis where chromatographic separation is routine, it remains a viable and straightforward option. The choice between the two routes will ultimately depend on the specific requirements of the synthesis, including the desired scale, purity specifications, and available resources.

It is crucial to emphasize that the regioselectivity in both routes is highly dependent on the specific reaction conditions. Therefore, careful optimization of parameters such as solvent, base, temperature, and reaction time is essential to maximize the yield of the desired 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid.

Conclusion

Both N-alkylation and Michael addition represent feasible synthetic pathways to 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid. While the N-alkylation route is a more traditional approach, the Michael addition offers potential benefits in terms of milder conditions, higher atom economy, and potentially improved regioselectivity, making it a more modern and efficient alternative, particularly for larger-scale production. The selection of the optimal route will be guided by a careful evaluation of the specific synthetic goals and process constraints.

References

• Experimental and Computational Studies on N-alkylation Reaction of N-Benzoyl 5-(Aminomethyl)Tetrazole. Molecules. [1]

• Tetrazoles via Multicomponent Reactions. Molecules. [2]

• Synthesis of tetrazole- and imidazole-based compounds: prophetic molecules made real for biological studies. Arkivoc. [3]

• Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation. RSC Advances. [4]

• Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks. Polymers. ****

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confirming the binding mode of 3-(5-methyl-1H-tetrazol-1-yl)propanoic acid to a target protein

For researchers, scientists, and drug development professionals, unequivocally determining how a small molecule ligand binds to its protein target is a cornerstone of modern therapeutic design. This guide provides an in-depth comparison of key experimental and computational methodologies, moving beyond simple protocol lists to explain the strategic rationale behind employing a multi-faceted approach to confirm a ligand's binding mode with the highest scientific rigor.

The Challenge: Beyond "Does it Bind?" to "How Does it Bind?"

Identifying a molecule that binds to a target protein is only the first step. To rationally optimize a ligand for improved potency, selectivity, and pharmacokinetic properties, a precise understanding of its binding orientation and the specific molecular interactions at the protein-ligand interface is paramount. This guide will walk you through a logical workflow, from initial characterization to high-resolution structural elucidation and computational validation, empowering you to select the most appropriate techniques for your research question.

An Integrated Workflow for Binding Mode Confirmation

A robust determination of a ligand's binding mode is rarely achieved with a single technique. Instead, a combination of orthogonal methods provides a more complete and validated picture. The following workflow illustrates a typical progression, starting with methods that confirm interaction and provide thermodynamic and kinetic data, and moving towards high-resolution structural methods and in silico validation.

Caption: An integrated workflow for confirming the binding mode of a small molecule ligand.

I. Biophysical Characterization: Confirming the Interaction and Defining its Energetics

Before investing in resource-intensive structural studies, it is crucial to confirm that a direct interaction occurs and to quantify its affinity, kinetics, and thermodynamics. Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) are the gold standards for this initial characterization.

A. Surface Plasmon Resonance (SPR)

Principle: SPR is a label-free optical technique that measures changes in the refractive index at the surface of a sensor chip upon binding of an analyte in solution to a ligand immobilized on the chip.[1] This allows for the real-time monitoring of association and dissociation events.

Experimental Protocol: A Step-by-Step Guide [2]

• Ligand Immobilization:

  • Select a sensor chip appropriate for your protein (e.g., CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Inject the purified target protein at a low concentration in a low ionic strength buffer to promote pre-concentration.

  • Deactivate excess reactive groups with an injection of ethanolamine.

  • A reference flow cell should be prepared in the same way but without protein immobilization to subtract non-specific binding and bulk refractive index changes.

• Interaction Analysis:

  • Prepare a dilution series of the small molecule ligand in the running buffer. It is critical that the buffer is identical to the one used for protein immobilization to minimize buffer mismatch artifacts.[3]

  • Inject the ligand solutions over the sensor and reference surfaces at a constant flow rate, starting with the lowest concentration.

  • Monitor the association phase, followed by a dissociation phase where only running buffer is flowed over the chip.

  • Perform a "zero-concentration" (blank) injection of running buffer to double-reference the data.

• Data Analysis:

  • Subtract the reference channel data from the active channel data.

  • Subtract the blank injection data from the ligand injection data.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to extract the association rate constant (kₐ), dissociation rate constant (kⅆ), and the equilibrium dissociation constant (Kᴅ).

B. Isothermal Titration Calorimetry (ITC)

Principle: ITC directly measures the heat released or absorbed during a binding event.[4] A solution of the ligand is titrated into a solution of the protein, and the resulting temperature change is measured relative to a reference cell.

Experimental Protocol: A Step-by-Step Guide [5]

• Sample Preparation:

  • Dialyze both the protein and the small molecule ligand extensively against the same buffer to ensure a perfect buffer match.[3] Small differences in buffer composition can lead to large heats of dilution, obscuring the binding signal.

  • Accurately determine the concentrations of both the protein and the ligand.

  • Degas both solutions immediately before the experiment to prevent air bubbles in the calorimeter.

• Titration Experiment:

  • Load the protein solution into the sample cell and the ligand solution into the titration syringe.

  • Perform an initial small injection (e.g., 0.5 µL) to account for diffusion from the syringe tip during equilibration; this data point is typically discarded.

  • Carry out a series of injections (e.g., 20-30 injections of 1-2 µL each) with sufficient spacing between injections to allow the signal to return to baseline.

  • Perform a control experiment by titrating the ligand into the buffer alone to determine the heat of dilution.

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change per injection.

  • Subtract the heat of dilution from the heat of binding for each injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to determine the binding affinity (Kᴅ), stoichiometry (n), and enthalpy of binding (ΔH). The entropy of binding (ΔS) can then be calculated.

Technique	Information Provided	Key Strengths	Key Limitations
SPR	Kinetics (kₐ, kⅆ), Affinity (Kᴅ)	Real-time, high sensitivity, requires small amounts of protein	Immobilization can affect protein conformation, mass transport limitations
ITC	Thermodynamics (Kᴅ, ΔH, ΔS), Stoichiometry (n)	Label-free, in-solution, provides a complete thermodynamic profile	Requires larger amounts of material, lower throughput, sensitive to buffer mismatch

II. NMR Spectroscopy: Mapping the Binding Interface

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for identifying the binding site and determining the conformation of the ligand in the bound state, all in solution.[6]

A. Saturation Transfer Difference (STD) NMR

Principle: STD NMR is a ligand-observed experiment that identifies which protons of a small molecule are in close proximity to the protein.[7] The protein is selectively saturated with radiofrequency pulses, and this saturation is transferred to any bound ligands via spin diffusion. By subtracting a spectrum where the protein is not saturated, only the signals from the ligand that has bound to the protein remain.

Experimental Protocol: A Step-by-Step Guide [8]

• Sample Preparation:

  • Prepare a sample containing the protein and a significant excess of the ligand (typically 50- to 100-fold molar excess).

  • Prepare a control sample containing only the ligand at the same concentration.

  • Both samples should be in a deuterated buffer.

• NMR Data Acquisition:

  • Acquire a reference 1D proton spectrum of the ligand alone.

  • For the protein-ligand sample, acquire two interleaved spectra:

    • An "on-resonance" spectrum where a frequency that selectively excites the protein (typically in the aliphatic or aromatic region) is irradiated.

    • An "off-resonance" spectrum where a frequency far from any protein or ligand signals is irradiated.

  • The difference between the on-resonance and off-resonance spectra yields the STD spectrum.

• Data Analysis:

  • Identify the signals present in the STD spectrum. These correspond to the ligand protons that are in close contact with the protein.

  • The relative intensities of the signals in the STD spectrum can provide information about which parts of the ligand are most intimately involved in the binding interaction (the binding epitope).

Sources

• 1. chem.konan-u.ac.jp [chem.konan-u.ac.jp]
• 2. Conducting an Integrative Structural Biology Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 4. tainstruments.com [tainstruments.com]
• 5. Analysis of Aptamer-Small Molecule Binding Interactions Using Isothermal Titration Calorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. drughunter.com [drughunter.com]
• 7. Saturation Transfer Difference (STD) - NMR experiment procedure | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 8. How to setup STD Expt. – Georgia Tech NMR Center [sites.gatech.edu]